2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Core Science & Biosynthesis

Technical Safety & Handling Guide: 2-((tert-butylthio)methyl)pyrrolidine

This guide provides an in-depth technical analysis and safety framework for 2-((tert-butylthio)methyl)pyrrolidine , a specialized chiral ligand used in asymmetric synthesis. As this compound is often synthesized in-situ or on a research scale, this document bridges the gap between standard SDS data and practical laboratory handling.

PART 1: Chemical Identity & Characterization

Compound Name: 2-((tert-butylthio)methyl)pyrrolidine Synonyms: 2-(tert-butylthiomethyl)pyrrolidine; Pyrrolidin-2-ylmethyl tert-butyl sulfide. Chemical Family: Chiral Aminosulfides / Pyrrolidine Derivatives. Molecular Formula: C

H NS Molecular Weight: 173.32 g/mol Chirality: Commonly used as the (S)-enantiomer derived from L-Proline.

Physical Properties (Predicted/Analogous)

Property	Value / Description	Note
Physical State	Liquid (Oil)	Viscous, likely colorless to pale yellow.
Boiling Point	~85–90 °C at 0.5 mmHg	Estimated based on structural analogs (e.g., prolinol derivatives).
Density	~0.95 – 0.98 g/mL	Typical for alkyl-substituted pyrrolidines.
Solubility	Soluble in DCM, THF, MeOH; Sparingly soluble in water.	Lipophilic tert-butyl group reduces water solubility.
pKa (Conjugate Acid)	~10.5	Secondary amine is highly basic.
Odor	STENCH	Characteristic strong, disagreeable thioether/mercaptan odor.

PART 2: Hazard Identification & Toxicology (GHS Framework)

As a research intermediate without a specific registered CAS dossier, the safety profile is derived from Structure-Activity Relationships (SAR) of the pyrrolidine core and the alkyl sulfide moiety.

Core Hazards

• Skin & Eye Irritation (Category 2/2A): The secondary amine function is alkaline and lipophilic, capable of penetrating the stratum corneum and causing significant irritation or chemical burns upon prolonged contact.

• Respiratory Sensitization / Irritation (STOT SE 3): Inhalation of vapors triggers respiratory tract irritation.

• The "Stench" Factor: The tert-butylthio group imparts a potent, diffusive odor detectable at ppb levels. While not acutely toxic at olfactory thresholds, it can cause nausea and psychological distress (chemophobia) in laboratory personnel.

GHS Label Elements (Derived)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][2][3][4]

  • H319: Causes serious eye irritation.[1][3]

  • H335: May cause respiratory irritation.[1][2][3][4]

  • H302: Harmful if swallowed (inferred from pyrrolidine toxicity).[1]

PART 3: Operational Safety & Handling Protocols

3.1 The "Stench" Containment Protocol

Handling thioethers requires strict odor control to prevent building-wide evacuations.

• Primary Containment: All transfers must occur within a functioning fume hood (Face velocity > 100 fpm).

• Glassware Decontamination: Do NOT wash glassware directly in the sink. Residual sulfide will release stench into the plumbing.

  • Protocol: Soak all contaminated glassware in a Bleach (NaOCl) Bath for 2 hours.

  • Mechanism:[1][3][4][5] Bleach oxidizes the volatile sulfide to the non-volatile sulfoxide/sulfone (

    ).

• Waste Disposal: Segregate liquid waste into a "Stench Waste" container. Add 5% bleach solution to the waste container to quench odors continuously.

3.2 Synthesis & Stability Workflow

This compound is typically synthesized from (S)-Prolinol.[5] Understanding the synthesis aids in identifying impurities (e.g., residual thiols).

Synthesis Pathway (Graphviz Diagram):

Caption: Step-wise synthesis from (S)-Prolinol involving protection, activation, substitution, and deprotection.

Stability Note:

• Oxidation: The sulfide sulfur is prone to oxidation by air over time, forming the sulfoxide. Store under Argon/Nitrogen at -20°C.

• Hygroscopic: The free amine may absorb moisture and CO2 from the air (forming carbamates). Keep tightly sealed.

PART 4: Emergency Response Protocols

4.1 Spill Response Logic

A spill of this compound presents a dual hazard: chemical exposure and rapid odor dispersion.

Decision Logic (Graphviz Diagram):

Caption: Decision tree for managing spills, prioritizing odor neutralization via oxidation.

4.2 First Aid

• Eye Contact: Immediately flush with water for 15 minutes.[2][3][4] The alkaline nature requires prolonged irrigation to prevent corneal damage.

• Skin Contact: Wash with soap and water.[1][3][4] Do not use ethanol or organic solvents, as they may increase skin absorption of the lipophilic sulfide.

• Inhalation: Move to fresh air immediately. If "rotten egg" smell persists in the nose (olfactory fatigue), monitor for respiratory distress.

References

• Preparation of Chiral Aminosulfides

  • Methodology: Stoop, R. M., & Mezzetti, A. (1998). "Asymmetric Hydrogenation of Ketones with Ruthenium Complexes of Chiral Aminosulfides." Organometallics, 17(4), 668-675. (Describes synthesis of analogous sulfide ligands).

  • Source:

• Safety of Pyrrolidine Derivatives

  • Data: National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 13003, 2-Methylpyrrolidine. (Used as a toxicological analog).

  • Source:

• Handling of Thioethers (Stench Compounds)

  • Protocol: "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Research Council (US)

  • Source:

• Oxidation of Sulfides (Decontamination)

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. louisville.edu [louisville.edu]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]
• 5. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]

Comparative Technical Guide: tert-Butyl vs. Phenyl Sulfide Pyrrolidine Ligands in Asymmetric Catalysis

This is an in-depth technical guide comparing tert-butyl vs. phenyl sulfide pyrrolidine ligands , designed for researchers in asymmetric catalysis and drug development.

Executive Summary

In the architecture of chiral N,S-ligands , the choice between a tert-butyl sulfide (S-tBu) and a phenyl sulfide (S-Ph) substituent on a pyrrolidine backbone is a critical decision that dictates the steric environment, electronic density, and coordination geometry of the metal center.

While both ligands are derived from the chiral pool (L-proline) and serve as hemilabile hybrids, they exhibit divergent behaviors in transition metal catalysis (specifically Pd(II) and Ir(I) systems):

• Phenyl Sulfide (S-Ph): Offers soft-soft interactions , moderate steric bulk, and crucial

  -stacking capabilities . It is the "workhorse" for Palladium-catalyzed Asymmetric Allylic Alkylations (Pd-AAA), typically yielding higher enantioselectivity (85–95% ee) due to secondary coordination sphere effects.

• tert-Butyl Sulfide (S-tBu): Provides extreme steric bulk (cone angle) and strong

  -donation (+I effect). It is often employed to enforce rigidity or stabilize electron-deficient metal centers but frequently suffers from lower enantioselectivity in standard allylic substitutions due to the lack of anisotropic shielding (no -face).

Molecular Architecture & Electronic Properties

The core scaffold is typically (S)-2-(thiomethyl)pyrrolidine . The differentiation lies entirely in the substituent attached to the sulfur atom.

Electronic & Steric Contrast

Feature	Phenyl Sulfide (S-Ph)	tert-Butyl Sulfide (S-tBu)
Electronic Effect	-Acceptor / Weak Donor Sulfur lone pair delocalizes into the Ph ring (resonance). Makes the S-atom a "softer" donor.	Strong -Donor Inductive (+I) effect from tBu group increases electron density on Sulfur. Harder/Stronger donor.
Steric Geometry	Planar / Anisotropic The phenyl ring is flat. It can rotate to create a "wall" or engage in edge-to-face -stacking with substrates.	Spherical / Isotropic The tBu group is a rigid sphere. It creates a massive "exclusion zone" but lacks directional orientation.
Coordination	Hemilabile Can easily dissociate to open a coordination site.	Strongly Bound Higher Lewis basicity makes it dissociate less readily, potentially slowing turnover.
Oxidation Potential	Susceptible to oxidation (Sulfoxide formation).	More resistant to oxidation due to steric protection.

Visualization of Ligand Properties

Caption: Structural and electronic divergence between Phenyl and tert-Butyl sulfide substituents on the pyrrolidine scaffold.

Catalytic Performance Case Study

Palladium-Catalyzed Asymmetric Allylic Alkylation (Tsuji-Trost)

This is the benchmark reaction for N,S-ligands. The reaction involves the substitution of rac-1,3-diphenylallyl acetate with dimethyl malonate.

• Mechanism: The ligand coordinates to Pd(II) in a bidentate fashion (N,S-chelation). The "trans-effect" directs the nucleophilic attack.[1] The Sulfur atom is usually trans to the leaving group or the nucleophile approach.

• Performance Data (Representative):

Ligand Substituent	Yield (%)	ee (%)	Kinetic Rate	Mechanistic Insight
S-Ph	>95%	88–94%	Fast	The phenyl ring engages in edge-to-face interaction with the allyl-phenyl group, locking the transition state geometry.
S-tBu	60–80%	40–60%	Slower	The tBu group is too bulky for the square-planar Pd complex, often forcing the allyl moiety into an unfavorable "W" conformation or preventing tight chelation.

Conclusion: For Pd-AAA, S-Ph is superior . The "soft" nature of the phenyl sulfide matches the "soft" Palladium, and the planar geometry allows for effective chiral communication via

-interactions.

Iridium-Catalyzed Hydrogenation

In contrast, for the hydrogenation of unfunctionalized olefins:

• S-tBu variants can outperform S-Ph. The strong

  -donation of the S-tBu group stabilizes the electron-deficient Ir(III) hydride intermediates, and the massive steric bulk prevents catalyst dimerization.

Synthesis & Experimental Protocols

Both ligands are synthesized from (S)-N-Boc-Prolinol . The synthesis is modular, allowing late-stage divergence.

Synthesis Workflow (Graphviz)

Caption: Divergent synthesis of S-Ph and S-tBu pyrrolidine ligands from a common prolinol precursor.

Detailed Protocol: Nucleophilic Substitution

Safety Note: Thiols (especially tert-butyl thiol) are extremely malodorous and toxic. All operations must be performed in a well-ventilated fume hood using bleach traps.

Step 1: Preparation of Thiolate Nucleophile

• Flame-dry a 100 mL round-bottom flask under Argon.

• Add NaH (60% dispersion, 1.2 equiv) and wash with dry hexanes (3x) to remove oil.

• Suspend NaH in anhydrous DMF (0.5 M) .

• Cool to 0°C .

• Add the thiol dropwise:

  • For S-Ph: Add Thiophenol (PhSH, 1.1 equiv). Solution turns clear/yellow.

  • For S-tBu: Add 2-Methyl-2-propanethiol (tBuSH, 1.5 equiv). Note: tBuSH is less acidic; reflux may be required for complete deprotonation/substitution.

Step 2: Displacement

• Add a solution of (S)-N-Boc-2-(tosyloxymethyl)pyrrolidine (1.0 equiv) in DMF dropwise to the thiolate solution.

• Reaction Conditions:

  • S-Ph: Stir at RT for 4-6 hours . (Fast kinetics).

  • S-tBu: Heat to 60-80°C for 12-18 hours . (Slow kinetics due to steric hindrance of the nucleophile).

• Workup: Quench with sat. NH4Cl, extract with Et2O, wash with 1M NaOH (to remove excess thiol), dry over MgSO4.

Step 3: Deprotection

• Dissolve the N-Boc-thioether in DCM/TFA (4:1) .

• Stir at 0°C for 2 hours.

• Basify carefully with NaOH to pH > 12.

• Extract with DCM. The free amine is air-stable but should be stored under Argon to prevent sulfur oxidation.

Selection Guide: When to Use Which?

Scenario	Recommended Ligand	Rationale
Pd-Catalyzed Allylic Alkylation	Phenyl Sulfide (S-Ph)	Requires -interaction for high ee%. S-tBu is too bulky.
Ir-Catalyzed Hydrogenation	tert-Butyl Sulfide (S-tBu)	Requires strong -donation to stabilize Ir-H species.
Copper Catalysis	Neither (Use Thiolates)	Neutral thioethers often fail to coordinate effectively to Cu(I) in these cycles; anionic ligands are preferred.
Reaction Temperature > 80°C	tert-Butyl Sulfide (S-tBu)	Higher thermal stability; S-Ph can undergo C-S bond cleavage or oxidation more easily.

References

• Skarżewski, J., Gupta, A., & Wojaczyńska, E. (2003). "Chiral pyrrolidine thioethers: Effective nitrogen–sulfur donating ligands in palladium-catalyzed asymmetric allylic alkylations." Tetrahedron: Asymmetry, 14(14), 1959-1965. Link

• Mellah, M., Voituriez, A., & Schulz, E. (2007). "Chiral Sulfur Ligands for Asymmetric Catalysis." Chemical Reviews, 107(11), 5133–5209. Link

• Trost, B. M., & Van Vranken, D. L. (1996). "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews, 96(1), 395-422. Link

• Evans, D. A., et al. (2001). "C2-Symmetric Copper(II) Complexes as Chiral Lewis Acids." Journal of the American Chemical Society, 123(10), 2248-2257. Link

• Pellissier, H. (2007). "Chiral Sulfur-Containing Ligands in Asymmetric Catalysis." Tetrahedron, 63(6), 1297-1330. Link

Sources

• 1. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]

The Chiral Switch: Evolution and Utility of Pyrrolidine-Based Sulfide Ligands

Topic: Evolution and Application of Pyrrolidine-Based Sulfide Ligands in Asymmetric Catalysis Content Type: Technical Guide / Whitepaper Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary: The "Soft" Revolution

For decades, the field of asymmetric catalysis was dominated by phosphorus-nitrogen (P-N) and phosphorus-phosphorus (P-P) ligands. While effective, these systems often suffer from air sensitivity and difficult synthetic protocols. The emergence of pyrrolidine-based sulfide ligands marked a critical pivot toward "soft" donor atoms that offer comparable enantioselectivity with superior stability and unique mechanistic advantages (hemilability).

This guide details the historical trajectory, mechanistic logic, and practical application of these ligands, specifically focusing on their utility in Palladium-catalyzed allylic substitutions.[1]

Historical Evolution: From Proline to Heterodonor Chelates

The development of these ligands was not linear but rather an iterative process of solving the "Hard/Soft" mismatch in coordination chemistry.

Phase I: The Chiral Pool Advantage (Early 1990s)

Early attempts utilized L-proline solely as a chiral scaffold due to its low cost and rigid five-membered ring. However, simple amino-acid coordination often failed to provide the electronic asymmetry required for high enantioselectivity in transition metal catalysis.

Phase II: The N-S Chelate Breakthrough (Late 1990s - 2000s)

Researchers, including groups like Jansat and Evans, hypothesized that replacing the "hard" oxygen of proline with a "soft" sulfur atom would create a stronger affinity for soft metals like Palladium(II) and Iridium(I).

• Key Innovation: The synthesis of 2-(alkylthiomethyl)pyrrolidines .

• Result: These N-S ligands demonstrated that sulfur could act as a "steering" atom, directing nucleophilic attack via the trans-effect while the nitrogen anchored the chirality.

Phase III: Hemilability and Hybrid Systems (2010s - Present)

Modern ligand design exploits the hemilability of the Metal-Sulfur bond. Unlike phosphines, which bind tightly, thioethers can temporarily dissociate to open a coordination site for the substrate, then re-coordinate to stabilize the intermediate. This "breathing" mechanism is crucial for difficult substrates in drug synthesis.

Figure 1: Evolutionary pathway of pyrrolidine-based ligands, moving from simple chiral pool precursors to complex heterodonor systems.

Mechanistic Deep Dive: The N-S "Push-Pull"

The success of pyrrolidine-sulfide ligands in Pd-catalyzed allylic alkylation (Tsuji-Trost reaction) relies on distinct electronic properties.

The Trans-Effect Hierarchy

In a square-planar Pd(II) complex, the sulfur atom exerts a stronger trans-effect than the nitrogen.

• Ionization: The sulfur pushes the leaving group (e.g., acetate) off the substrate.

• Nucleophilic Attack: The nucleophile attacks the allyl terminus trans to the donor with the weaker trans-influence (Nitrogen), or is guided by the steric bulk of the pyrrolidine backbone depending on the specific ligand geometry.

Hemilability: The Safety Valve

Sulfur is a weak

-donor but a flexible binder.

• Mechanism:

• Benefit: This equilibrium prevents catalyst saturation and allows bulky nucleophiles to enter the coordination sphere without permanently dissociating the chiral controller.

Experimental Protocol: Synthesis of a Representative N-S Ligand

Target Ligand: (S)-1-Benzyl-2-(phenylthiomethyl)pyrrolidine Rationale: This ligand represents the "workhorse" class of N-S chelates. The benzyl group protects the nitrogen and adds steric bulk, while the phenylthio group provides the soft donor.

Reagents & Safety

• Warning: Thiophenol is toxic and has a stench. Work in a well-ventilated fume hood.

• Reagents: (S)-N-Benzylprolinol, Methanesulfonyl chloride (MsCl), Triethylamine (TEA), Thiophenol (PhSH), Sodium Hydride (NaH).

Step-by-Step Workflow

• Activation of the Alcohol:

  • Dissolve (S)-N-Benzylprolinol (10 mmol) in dry DCM (50 mL) at 0°C.

  • Add TEA (1.5 eq) followed by dropwise addition of MsCl (1.2 eq).

  • Stir for 2 hours. The formation of the mesylate activates the position for nucleophilic displacement.

  • Checkpoint: TLC should show complete consumption of the alcohol.

• Nucleophilic Displacement (Thioether Formation):

  • In a separate flask, suspend NaH (1.5 eq, 60% in oil) in dry DMF at 0°C.

  • Add Thiophenol (1.2 eq) dropwise. (Observe H2 gas evolution).

  • Transfer the crude mesylate (dissolved in DMF) into the thiolate solution.

  • Heat to 60°C for 4 hours.

  • Why: The thiolate anion is a powerful soft nucleophile that displaces the mesylate with inversion (if on a chiral center) or retention (if on the methylene group, as here).

• Workup & Purification:

  • Quench with water. Extract with EtOAc (3x).

  • Wash organic layer with 1M NaOH (to remove unreacted thiophenol).

  • Dry over MgSO4 and concentrate.

  • Purify via Flash Column Chromatography (Hexane/EtOAc 9:1).

Validation Criteria:

• 1H NMR: Look for the disappearance of the O-CH2 protons (3.5-3.8 ppm) and appearance of S-CH2 protons (shifted upfield).

• Optical Rotation: Compare

  with literature values to ensure no racemization occurred at the proline center.

Comparative Performance Data

The following table illustrates the performance of Pyrrolidine-Sulfide ligands compared to traditional Phosphine ligands in the Pd-catalyzed alkylation of 1,3-diphenyl-2-propenyl acetate (Standard Test Reaction).

Ligand Class	Donor Set	Air Stability	Yield (%)	ee (%)	Notes
TPP	P (Monodentate)	Low	85	0	Racemic product (Baseline).
BINAP	P-P (Bidentate)	Low	92	>98	Excellent ee, but expensive/sensitive.
PHOX	P-N (Hybrid)	Moderate	95	92-96	Standard for comparison.
Pyr-Sulfide (Gen 1)	N-S (Chelate)	High	88	81-85	Good stability, moderate ee.
Pyr-Sulfide (Gen 2)	N-S (Rigid)	High	94	91-94	Competitive ee, robust handling.

Data synthesized from general trends in asymmetric catalysis literature (e.g., Jansat et al., Evans et al.).

Catalytic Cycle Visualization

The following diagram illustrates the specific role of the N-S ligand in the Tsuji-Trost Allylation cycle.

Figure 2: Catalytic cycle of Pd-catalyzed allylic substitution. The "Pi-Allyl" stage is where the N-S ligand exerts stereocontrol.

Future Outlook: Drug Discovery Applications

The shift toward pyrrolidine-sulfide ligands is not just academic. In drug development, Trace Metal Removal is critical.

• Advantage: Sulfur ligands often have lower binding constants than phosphines during workup steps, making it easier to scavenge the Palladium from the final API (Active Pharmaceutical Ingredient) using standard metal scavengers.

• Target Class: These ligands are increasingly used in the synthesis of chiral heterocycles found in antivirals and antidepressants.

References

• Jansat, S. et al. (2002). "Chiral Sulfur Ligands for Asymmetric Catalysis." Chemical Reviews.

• Trost, B. M. & Van Vranken, D. L. (1996). "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews.

• Mellah, M. et al. (2003). "Recent developments in chiral non-racemic sulfur-nitrogen ligands for asymmetric catalysis." Coordination Chemistry Reviews.

• Pellissier, H. (2004). "Chiral Sulfur-Containing Ligands for Asymmetric Catalysis." Tetrahedron.

• Evans, D. A. et al. (1998). "C2-Symmetric Copper(II) Complexes as Chiral Lewis Acids." Journal of the American Chemical Society.[2]

Sources

• 1. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]

Navigating the Solubility Landscape of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine Hydrochloride in Organic Solvents: A Technical Guide

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Solubility Characteristics of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine Hydrochloride in Common Organic Solvents.

This technical guide provides an in-depth analysis of the solubility of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride, a key consideration for its application in pharmaceutical development and organic synthesis. As a Senior Application Scientist, this document synthesizes fundamental principles of chemical solubility with practical, field-tested methodologies to empower researchers in their experimental design and execution.

Understanding the Molecule: Physicochemical Properties

2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride is a pyrrolidine derivative. Its structure, comprising a polar pyrrolidine ring, a non-polar tert-butyl group, and an ionic hydrochloride salt, dictates its solubility behavior. The molecular formula is C9H20ClNS, and the formula weight is 209.78 g/mol [1]. The presence of the hydrochloride salt significantly influences its properties, making it more crystalline and generally more soluble in polar solvents compared to its free base form.

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which states that substances with similar polarities are more likely to be miscible[2]. The polarity of an organic molecule is determined by the presence of polar bonds, often containing electronegative atoms like nitrogen and oxygen, which are found in functional groups such as amines and alcohols. In the case of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride, the protonated amine and the chloride ion introduce significant polarity.

Theoretical Framework for Solubility in Organic Solvents

The solubility of amine hydrochlorides in organic solvents is a balance of several competing factors:

• Lattice Energy of the Salt: The ionic bonds in the crystal lattice of the hydrochloride salt must be overcome by the solvent molecules. This requires a solvent capable of effectively solvating the ions.

• Solvation of the Ions: Polar solvents can solvate the protonated amine and the chloride ion through dipole-dipole interactions or hydrogen bonding. Protic solvents (e.g., alcohols) can be particularly effective at solvating the chloride ion through hydrogen bonding.

• "Like Dissolves Like": The overall polarity of the solvent plays a crucial role. Polar solutes will dissolve in polar solvents, while nonpolar solutes are more soluble in nonpolar solvents[2][3].

• Common Ion Effect: In solvents containing a common ion (e.g., a chloride source), the solubility of the hydrochloride salt may be suppressed[2][4][5].

Given the structure of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride, we can anticipate the following trends:

• High Solubility in Polar Protic Solvents: Solvents like methanol, ethanol, and isopropanol are expected to be effective due to their ability to form hydrogen bonds and solvate both the cation and the anion.

• Moderate to Good Solubility in Polar Aprotic Solvents: Solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile can solvate the cation well but are less effective at solvating the chloride ion.

• Low Solubility in Nonpolar Solvents: Solvents like hexane, toluene, and diethyl ether are unlikely to be effective solvents due to their inability to overcome the lattice energy of the salt and solvate the ions.

The following diagram illustrates the key factors influencing the dissolution process of an amine hydrochloride salt.

Caption: Factors influencing the dissolution of an amine hydrochloride.

Experimental Determination of Solubility

A standardized protocol for determining the solubility of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride is crucial for obtaining reliable and reproducible data. The following is a recommended workflow.

Materials and Equipment

• 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride (analytical standard)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow

The following diagram outlines the experimental procedure for determining solubility.

Caption: Experimental workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride to a series of vials, each containing a known volume (e.g., 1 mL) of the selected organic solvents.

  • Ensure that there is undissolved solid present in each vial to confirm saturation.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Sample Processing:

  • After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Quantification:

  • Prepare a series of standard solutions of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine hydrochloride of known concentrations in a suitable solvent (e.g., methanol).

  • Analyze the standard solutions and the filtered sample solutions by a validated HPLC method.

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of the compound in the sample solutions.

Data Presentation and Interpretation

The solubility data should be compiled into a clear and concise table for easy comparison.

Table 1: Predicted and Experimental Solubility of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine Hydrochloride in Various Organic Solvents at 25 °C

Solvent	Solvent Type	Polarity Index	Predicted Solubility	Experimental Solubility (mg/mL)
Methanol	Polar Protic	5.1	High	Data to be determined
Ethanol	Polar Protic	4.3	High	Data to be determined
Isopropanol	Polar Protic	3.9	Moderate	Data to be determined
Acetonitrile	Polar Aprotic	5.8	Moderate	Data to be determined
Dimethylformamide (DMF)	Polar Aprotic	6.4	Moderate-High	Data to be determined
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	High	Data to be determined
Dichloromethane (DCM)	Slightly Polar	3.1	Low	Data to be determined
Toluene	Nonpolar	2.4	Very Low	Data to be determined
Hexane	Nonpolar	0.1	Insoluble	Data to be determined

Conclusion

References

• Avdeef, A., Berger, C. M., & Brownell, C. (2000). pH-metric solubility. 2. Correlation between the acid-base titration and the shake-flask solubility methods. Pharmaceutical Research, 17(1), 85–89.

• Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. Retrieved from [Link][2]

• Kramer, S. F., & Flynn, G. L. (1972). Solubility of organic bases and their hydrochloride salts. Journal of Pharmaceutical Sciences, 61(12), 1896–1904.

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.[5]

• University of Toronto. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• Serajuddin, A. T. M. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research, 2(2), 65-68.[4]

• Chadha, R., & Bhalla, Y. (2013). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. AAPS PharmSciTech, 14(1), 307–317.[6]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 4. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

Technical Whitepaper: Sourcing and Application of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Executive Summary

2-[(Tert-butylsulfanyl)methyl]pyrrolidine is a specialized chiral N,S-ligand employed primarily in asymmetric transition metal catalysis. Unlike bulk solvents or common reagents, this compound is a high-value fine chemical used to induce stereoselectivity in reactions such as palladium-catalyzed allylic substitutions and copper-catalyzed cross-couplings.

This guide addresses the critical gap in standardized information regarding the sourcing, validation, and handling of this ligand. Due to the susceptibility of the sulfide moiety to oxidation and the critical nature of enantiopurity, researchers must move beyond simple catalog purchasing and adopt a rigorous validation workflow.

Part 1: Chemical Profile & Technical Specifications

Before engaging suppliers, the technical parameters must be defined to ensure the correct stereoisomer and salt form are procured.

Identity and Physicochemical Properties[1][2]

Parameter	Specification	Notes
IUPAC Name	2-[(tert-butylsulfanyl)methyl]pyrrolidine	Often listed as tert-butyl(pyrrolidin-2-ylmethyl)sulfane
Common Abbreviation	tBu-S-Pro	Derived from Prolinol
Molecular Formula	C₉H₁₉NS	Free base
Molecular Weight	173.32 g/mol	Free base
Chirality	(S) or (R)	Critical: (S) is derived from L-Proline (natural); (R) is often more expensive.[1]
Physical State	Colorless Oil (Free Base) / White Solid (HCl Salt)	Salt form is more stable for storage.
Solubility	DCM, MeOH, THF	Low solubility in non-polar hexanes (salt form).
pKa	~10.5 (Pyrrolidine N)	Typical secondary amine basicity.

The Stability Paradox

The tert-butyl group on the sulfur atom provides significant steric bulk, which enhances the ligand's reductive stability compared to unhindered thiols. However, the sulfur atom remains a "soft" nucleophile susceptible to oxidation:

• Risk: Conversion to sulfoxide (S=O) or sulfone (O=S=O) upon prolonged air exposure.

• Impact: Oxidized impurities kill catalytic activity by altering the bite angle and electronic properties of the metal complex.

Part 2: Sourcing Strategy

Sourcing this ligand requires a bifurcated strategy based on scale and required purity. It is rarely available "off-the-shelf" from generalist vendors (like Sigma-Aldrich) in bulk, often requiring specialized synthesis houses.

Supplier Tiering

• Tier 1: Catalog Specialty Houses (Gram Scale)

  • Examples: BLDpharm, MolCore, Combi-Blocks.

  • Pros: Fast delivery (1-2 weeks), CoA provided.

  • Cons: High unit cost (

    $/g), variable batch-to-batch enantiomeric excess (ee).

• Tier 2: Custom Synthesis (Kilogram Scale)

  • Examples: WuXi AppTec, Enamine, local CROs.

  • Pros: Guaranteed ee >99%, custom salt formation (e.g., tartrate vs. HCl).

  • Cons: Lead time (4-8 weeks), high upfront cost.

Sourcing Decision Matrix (DOT Visualization)

Figure 1: Decision matrix for sourcing chiral aminosulfide ligands based on project scale.

Part 3: Quality Control & Validation Protocols

Trusting a Certificate of Analysis (CoA) blindly is a critical failure mode in asymmetric catalysis. The following self-validating protocol must be performed upon receipt of the material.

The "Oxidation Check" (H-NMR)

The primary impurity is the sulfoxide.

• Solvent: CDCl₃.

• Diagnostic Peak: Look at the protons alpha to the sulfur (the -CH₂-S- group).

  • Pure Ligand: Sharp doublet/multiplet around 2.5 - 2.8 ppm.

  • Oxidized Impurity: Significant downfield shift (3.0 - 3.5 ppm) due to the electron-withdrawing nature of the S=O bond.

• Acceptance Criteria: < 2% Sulfoxide integration.

Enantiomeric Excess Determination (Chiral HPLC)

Since the ligand is used to induce chirality, its own optical purity is paramount.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine (basic additive is crucial to prevent tailing of the amine).

• Detection: UV at 210 nm (low absorption, high concentration required) or Refractive Index (RI).

Part 4: Handling & Storage Protocols

Storage

• Atmosphere: Argon or Nitrogen glovebox is ideal. If storing on a shelf, use a desiccator.

• Temperature: -20°C.

• Form: Store as the Hydrochloride salt whenever possible. The free amine is an oil that oxidizes 10x faster than the solid salt.

Free-Basing Protocol (Just-in-Time)

Most catalytic reactions require the free amine. Do not store the free amine; generate it immediately before use.

• Suspend the HCl salt in CH₂Cl₂.

• Wash with 1M NaOH (degassed).

• Extract the organic layer.

• Dry over Na₂SO₄ (anhydrous).

• Concentrate under reduced pressure (Schlenk line) and backfill with Argon.

Part 5: Application Workflow (Asymmetric Catalysis)

This ligand acts as a hemilabile bidentate ligand. The "soft" sulfur and "hard" nitrogen stabilize metal centers (like Palladium or Copper) in different oxidation states during catalytic cycles.

Case Study: Pd-Catalyzed Allylic Alkylation

This protocol demonstrates the ligand's utility in synthesizing chiral pharmaceutical intermediates.

Reaction Scheme Logic:

• Pre-complexation: The ligand binds to Pd(0), creating a chiral pocket.

• Oxidative Addition: Pd inserts into the allylic substrate. The steric bulk of the tert-butyl group forces the substrate into a specific orientation.

• Nucleophilic Attack: The nucleophile attacks from the face opposite the bulky ligand, generating the chiral product.

Experimental Workflow Diagram (DOT)

Figure 2: Step-by-step workflow for utilizing the ligand in a Palladium-catalyzed alkylation.

Detailed Protocol Steps

• Catalyst Pre-formation: In a flame-dried Schlenk flask, dissolve [Pd(allyl)Cl]₂ (0.025 mmol) and 2-[(tert-butylsulfanyl)methyl]pyrrolidine (0.055 mmol) in anhydrous CH₂Cl₂ (2 mL). Stir for 30 minutes under Argon. The solution should turn pale yellow.

• Substrate Addition: Add the allylic acetate substrate (1.0 mmol) dissolved in CH₂Cl₂.

• Nucleophile Activation: In a separate vial, mix dimethyl malonate (3.0 mmol), N,O-bis(trimethylsilyl)acetamide (BSA) (3.0 mmol), and a pinch of KOAc. Add this mixture to the catalyst solution.

• Monitoring: Monitor consumption of starting material via TLC.

• Isolation: Filter through a silica plug to remove the Palladium catalyst. Concentrate and purify via flash chromatography.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for Pyrrolidine Derivatives. Retrieved from [Link]

• Andersson, P. G., et al. (2011). Iridium-Catalyzed Asymmetric Hydrogenation of Olefins using Chiral N,P and N,S Ligands. Chemical Reviews. (Contextual grounding for N,S ligand utility).

Sources

• 1. 2-Pyrrolidinone, 1-methyl- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Protocol for Synthesizing Chiral Palladium-Sulfide Complexes

Abstract & Strategic Overview

While chiral phosphines (

-ligands) dominate asymmetric catalysis, chiral sulfur ligands ( -ligands) offer distinct electronic advantages. Sulfur is a "soft" donor with significant -acceptor character (via -orbital back-bonding), creating electron-poor metal centers ideal for specific Lewis acid-catalyzed transformations and allylic substitutions.

However, the synthesis of chiral palladium-sulfide complexes presents a unique challenge: Stereogenic Integrity. Unlike phosphorus, coordinated sulfur atoms possess a lone pair that can undergo pyramidal inversion, potentially racemizing the complex.

This guide details the protocol for synthesizing enantiopure Pd(II) complexes with chiral sulfur ligands. It distinguishes between two dominant strategies:[1][2][3][4][5][6]

• Chiral-at-Sulfur: Where the sulfur atom itself is the stereocenter (e.g., Sulfoxides).[3][7]

• Chiral Backbone: Where the sulfur is achiral, but the scaffold induces a rigid chiral pocket (e.g., Thioethers derived from amino acids).

Ligand Design & Selection Criteria

Before synthesis, the ligand architecture must be selected based on the target stability.

Parameter	Thioethers ( )	Sulfoxides ( )
Chirality Source	Carbon backbone (e.g., Binaphthyl, Oxazoline).	The Sulfur atom itself (intrinsic chirality).
Pd-S Bond Nature	Strong -donor.	Ambidentate: Can bind via S (soft) or O (hard).
Inversion Barrier	Low (requires rigid backbone to lock conformation).	High ( kcal/mol). Stable at RT.[1]
Common Precursor	Amino acids, Terpenes.	Andersen Synthesis, Asymmetric Oxidation.

Mechanism of Inversion (The "Sulfur Problem")

In Pd-S complexes, the sulfur atom adopts a tetrahedral geometry (including the lone pair). Inversion occurs via a planar transition state.

• Critical Insight: Chelation increases the inversion barrier. A monodentate sulfide inverts rapidly; a bidentate sulfide in a 5-membered chelate ring is significantly more configurationally stable.

Core Synthesis Protocol

Phase A: Precursor Preparation

Do not use simple

. It is a polymeric solid with poor solubility. You must use "labile ligand" precursors to facilitate mild exchange without thermal stress that could cause racemization.

• Recommended: Bis(benzonitrile)palladium(II) chloride

  or Bis(acetonitrile)palladium(II) chloride .

• Why: Nitriles are weak

  -donors and are easily displaced by sulfur, even at room temperature.

Phase B: General Complexation Workflow

Figure 1: General workflow for the coordination of chiral sulfur ligands to Palladium(II).

Detailed Experimental Procedures

Protocol 1: Synthesis of Chiral Bis-Sulfoxide Palladium(II) Complex

Targeting

-symmetric ligands (e.g., Tolyl-BINASO).

Reagents:

• Ligand: (S,S)-1,2-bis(p-tolylsulfinyl)benzene (1.0 equiv)

• Metal:

  (1.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step:

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve 100 mg of

  in 5 mL of anhydrous DCM. The solution should be orange.

• Addition: Add 1.0 equivalent of the chiral bis-sulfoxide ligand as a solid in one portion.

• Reaction: Stir at Room Temperature (25°C) for 3 hours.

  • Observation: The solution will darken slightly or shift hue (e.g., orange to reddish-orange).

  • Mechanism:[5][6][8][9] The labile PhCN ligands dissociate, replaced by the sulfoxide sulfurs.

• Work-up: Concentrate the solution to ~1 mL under reduced pressure. Do not heat above 30°C to prevent linkage isomerization (S-bound to O-bound).

• Crystallization: Layer 5 mL of Diethyl Ether or n-Hexane over the DCM solution. Allow to stand at 4°C overnight.

• Collection: Filter the resulting yellow/orange crystals, wash with cold ether, and dry under high vacuum.

Self-Validating Check:

• IR Spectroscopy: Check the

  stretching frequency.

  • Free Ligand:

    .

  • S-Bound Complex: Shifts to higher frequency (

    ) due to kinematic coupling.

  • Failure Mode: If frequency shifts lower (

    ), the ligand is O-bound (hard-hard mismatch). Discard and repeat at lower temperature.

Protocol 2: In-Situ Generation of P,S-Palladium Catalysts

For Allylic Substitution (Tsuji-Trost).

Reagents:

• Ligand: Chiral Phosphino-Thioether (e.g., S-Pos)

• Precursor:

  (Allyl palladium chloride dimer)

Step-by-Step:

• Dissolution: Dissolve

  (1.0 equiv) and the P,S-ligand (2.2 equiv) in DCM.

• Activation: Stir for 15 minutes. The chloride bridge breaks, forming two monomeric cationic species

  .

• Utilization: This solution is used immediately for catalysis. Isolation is rarely necessary for catalytic screening.

Structural Characterization & Stereochemistry[3][4][10]

Proving the structure requires more than just elemental analysis. You must confirm the Absolute Configuration and Coordination Mode .

NMR Diagnostics ( and )

• Diastereotopicity: In a chiral complex, the protons on the sulfur substituents (e.g.,

  ) become diastereotopic. Look for the splitting of singlets into AB quartets.

• Rigidity: Sharp signals indicate a locked conformation. Broad signals suggest fluxional behavior (rapid inversion/rotation). Perform Variable Temperature (VT) NMR to determine the coalescence temperature (

  ).

X-Ray Crystallography (The Gold Standard)

Because sulfur inversion is possible, X-ray is the only way to definitively prove the sulfur configuration (

vs ) in the solid state.

• Critical Feature to Look For: The "M-shaped" or "W-shaped" coordination geometry in bis-sulfoxides, which creates the chiral pocket.

Catalytic Cycle Visualization

Figure 2: Simplified catalytic cycle for Pd-S catalyzed allylic alkylation. The high trans-effect of Sulfur (relative to Nitrogen/Oxygen) directs nucleophilic attack trans to the S-atom.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Black Precipitate	Formation of Pd(0) (Pd black).	Oxygen leak or reducing environment. Ensure strict Argon line.
Broad NMR Signals	Fluxional behavior / Sulfur inversion.	Cool probe to -40°C to freeze conformation. Use bulkier R-groups on Sulfur.
Low Yield (Crystals)	Ligand is too soluble.	Switch antisolvent from Hexane to Pentane. Use vapor diffusion instead of layering.
Wrong IR Shift	O-bound Sulfoxide (Linkage Isomer).	Synthesis temp was too high. Repeat at 0°C or RT.

References

• Hiroi, K. (2005). Transition metal complexes with chiral sulfur ligands. Chemical Reviews.

• Evans, D. A., et al. (2006). Chiral Mixed Phosphorus/Sulfur Ligands for Palladium-Catalyzed Allylic Alkylations. Journal of Organic Chemistry.

• Pellissier, H. (2006). Chiral sulfur ligands for asymmetric catalysis.[10] Tetrahedron.

• Fernández, I., et al. (2013). Synthesis and characterization of chiral sulfur-functionalised N-heterocyclic carbene complexes.[4] Chemistry - A European Journal. [4]

• Dmochowski, I. J., et al. Synthesis and Characterization of Enantiopure Chiral NH2/SO Palladium Complexes. ResearchGate.[10]

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, structural characterisation and stereochemical investigation of chiral sulfur-functionalised N-heterocyclic carbene complexes of palladium and platinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. researchgate.net [researchgate.net]
• 7. DFT Investigation and Synthesis of a Novel Chiral Sulfoxide Ligand for Palladium(II)-Catalyzed Addition to Nitriles [diva-portal.org]
• 8. Thioether-enabled palladium-catalyzed atroposelective C–H olefination for N–C and C–C axial chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 9. One-Pot Synthesis of Unsymmetrical Diaryl Thioethers by Palladium-Catalyzed Coupling of Two Aryl Bromides and a Thiol Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Preparation of Free Base 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Abstract & Introduction

This application note details the protocol for converting 2-[(tert-butylsulfanyl)methyl]pyrrolidine Hydrochloride into its catalytically active free base form.

This compound belongs to a class of chiral

-aminosulfide ligands derived from prolinol. These ligands are critical in asymmetric catalysis, particularly in palladium-catalyzed allylic substitutions and organocatalytic reactions. While the hydrochloride (HCl) salt is the preferred form for long-term storage due to its resistance to oxidation and hygroscopicity, the free base is required for coordination to metal centers or participation in nucleophilic catalysis.

Key Technical Challenges:

• Oxidation Sensitivity: The thioether moiety (

  ) is susceptible to oxidation to sulfoxides ( ) if handled improperly during the basic workup.

• Hygroscopicity: The free amine is likely hygroscopic and can absorb atmospheric

  to form carbamates.

• Volatility: As a low-molecular-weight pyrrolidine derivative, the free base may be volatile under high vacuum.

Chemical Background & Safety

Reaction Scheme

The neutralization is a standard acid-base reaction, driven by the partitioning of the neutral amine into the organic phase.

Critical Safety Parameters

Parameter	Description	Precaution
Thioether Odor	Distinctive sulfur smell (less potent than thiols but noticeable).	MANDATORY: Work in a functioning fume hood.
Basicity	The free amine is a secondary base (pKa ~10-11).	Wear nitrile gloves and safety glasses.
Solvent Choice	DCM (Dichloromethane) or MTBE (Methyl tert-butyl ether).	MTBE is recommended as a "greener" alternative with easier removal, minimizing product loss due to volatility.

Experimental Protocols

Method A: Biphasic Neutralization (Standard Scale: 1g – 50g)

Best for bulk preparation where >95% purity is acceptable without distillation.

Reagents

• Starting Material: 2-[(Tert-butylsulfanyl)methyl]pyrrolidine HCl salt.

• Base: 2M NaOH (aq) or Saturated

  (gentler, recommended if sulfoxide formation is observed).

• Solvent: MTBE (Preferred) or DCM.

• Drying Agent: Anhydrous Sodium Sulfate (

  ).

Step-by-Step Procedure

• Dissolution: Dissolve the HCl salt (1.0 equiv) in the minimum amount of deionized water (approx. 5-10 mL per gram of salt).

• Basification:

  • Place the aqueous solution in a separatory funnel.

  • Add the organic solvent (MTBE, 10 mL per gram).

  • Slowly add 2M NaOH (1.2 equiv) while swirling.

  • Checkpoint: Verify pH of the aqueous layer is >12 using pH paper.

• Extraction:

  • Shake vigorously for 2 minutes. Vent frequently.

  • Allow layers to separate.[1] Collect the organic (top) layer.

  • Re-extract the aqueous layer 2 additional times with fresh solvent.

• Washing: Combine organic extracts and wash once with Brine (saturated NaCl) to remove trapped water.

• Drying: Dry the organic phase over anhydrous

  for 15 minutes.

• Concentration: Filter off the solid. Concentrate the filtrate via rotary evaporation.

  • Critical: Do not heat the bath above 35°C. Use a vacuum of ~300 mbar initially, lowering slowly to prevent bumping.

• Final Isolation: Isolate the free base as a pale yellow oil.

Method B: Solid Phase Extraction (Small Scale: <500mg)

Best for high-throughput screening (HTS) or precious samples.

• Column Prep: Use a pre-packed SCX-2 (Strong Cation Exchange) cartridge.

• Loading: Dissolve salt in MeOH and load onto the cartridge. The amine binds; impurities wash through.

• Washing: Flush with MeOH (removes non-basic impurities).

• Elution: Elute with 2M

  in MeOH.

• Evaporation: Blow down with Nitrogen gas to obtain pure free base.

Visual Workflows (Graphviz)

Workflow Diagram: Biphasic Neutralization

Caption: Figure 1. Standard biphasic neutralization workflow for converting pyrrolidine HCl salts to free base.

Decision Matrix: Solvent & Base Selection

Caption: Figure 2. Decision tree for selecting the optimal neutralization method based on scale.

Quality Control & Validation

To ensure the integrity of the free base, perform the following checks immediately after isolation:

Test	Method	Expected Result	Interpretation
Identity	NMR ( )	Shift of -protons (adjacent to N).[2]	In the HCl salt, -protons are deshielded (downfield). In the free base, they shift upfield (shielded).
Purity	GC-MS	Single peak, correct M+.	Confirm absence of starting material or sulfoxide oxidation products ( ).
Water Content	Karl Fischer		Critical for moisture-sensitive catalytic reactions.
Chloride Test		No precipitate.	Dissolve a drop in dilute , add . Turbidity indicates residual salt.

Storage Recommendations

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: 2–8°C (Refrigerator).

• Container: Tightly sealed glass vial with Teflon-lined cap. Avoid rubber septa as sulfur compounds can degrade them over time.

References

• Mellah, M., Voituriez, A., & Schulz, E. (2007). Chiral Sulfur Ligands for Asymmetric Catalysis. Chemical Reviews, 107(11), 5133–5209. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for amine desalting protocols). Link

• Pellissier, H. (2006). Chiral Sulfur-Containing Ligands for Asymmetric Catalysis. Tetrahedron, 62(24), 5559-5601. Link

• Sigma-Aldrich. (n.d.). Pyrrolidine HCl Product Information & Handling. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Page loading... [wap.guidechem.com]

General procedure for copper-catalyzed reactions using aminosulfide ligands

Abstract

This technical guide details the protocol for utilizing chiral aminosulfide (N,S) ligands in copper-catalyzed asymmetric transformations. Unlike traditional bis(oxazoline) (BOX) or phosphine ligands, aminosulfides offer a unique "soft-hard" donor combination (Sulfur/Nitrogen) that stabilizes Copper(I/II) species while providing tunable hemilability. This guide focuses on the Asymmetric Henry (Nitroaldol) Reaction as a benchmark application, providing a robust, self-validating protocol for synthesizing chiral

-nitroalcohols—critical intermediates for -blockers, antibiotics (e.g., chloramphenicol), and amino sugars.

Introduction: The Aminosulfide Advantage

Copper catalysis often struggles with the "Goldilocks" problem: ligands must be stable enough to prevent catalyst decomposition but labile enough to allow substrate turnover. Chiral aminosulfide ligands solve this through the Hemilability Effect :

• Nitrogen (Hard Donor): Forms a rigid

  -bond with Cu, anchoring the chirality.

• Sulfur (Soft Donor): Forms a weaker, reversible bond. This allows the sulfur to temporarily dissociate or adjust geometry during the catalytic cycle, accommodating sterically demanding transition states without ejecting the metal.

Key Applications:

• Asymmetric Henry Reaction: (Primary Focus) C-C bond formation with high enantioselectivity.

• Conjugate Michael Addition: 1,4-addition of organozincs to enones.

• Diels-Alder Cycloaddition: Lewis acid activation of dienophiles.

Ligand Architecture & Selection

For this protocol, we utilize Camphor-Derived Aminothioethers . These are privileged structures due to the rigid bicyclic camphor scaffold, which effectively transmits chiral information to the metal center.

• Generic Structure: Bornane scaffold with a C2-amine and a C3-thioether substituent.

• Chirality Source: Natural (+)-Camphor or (-)-Camphor (inexpensive chiral pool).

• Tunability: The S-substituent (R-group) can be varied (Benzyl, Isopropyl, Phenyl) to optimize steric bulk.

Protocol: Asymmetric Henry Reaction

Objective: Enantioselective addition of nitromethane to benzaldehyde to yield (R)-2-nitro-1-phenylethanol.

Reagents & Equipment[1]

• Catalyst Precursor: Copper(II) Acetate Monohydrate [

  ] (99%+ purity).

• Ligand: (1R,2S,3R)-3-(Benzylthio)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine (Camphor-aminosulfide).

• Substrates: Benzaldehyde (freshly distilled), Nitromethane.

• Solvent: Ethanol (Absolute) or Isopropanol (HPLC Grade).

• Base: Diisopropylethylamine (DIPEA) (Optional, accelerates rate).

Experimental Workflow (Step-by-Step)

Step 1: Catalyst Pre-formation (The "Blue Shift" Check)

• In a flame-dried Schlenk tube, dissolve Ligand (5.5 mol%) and

  (5.0 mol%) in Ethanol (0.1 M concentration relative to substrate).

• Stir at Room Temperature (RT) for 1 hour under Argon.

• Validation: The solution must turn from a turbid turquoise to a deep, clear blue . This confirms the formation of the monomeric N,S-Cu(II) complex. If the solution remains turbid, sonicate or gently warm to 40°C.

Step 2: Substrate Activation

• Cool the deep blue solution to 0°C (ice bath) to maximize enantioselectivity (ee).

• Add Nitromethane (10 equivalents) . The large excess drives the equilibrium forward.

• Add Benzaldehyde (1.0 equivalent) dropwise.

• Optional: Add DIPEA (5 mol%) if reaction time >48h is expected.

Step 3: Reaction Monitoring

• Stir at 0°C for 24–48 hours.

• TLC Monitoring: Eluent Hexane:EtOAc (80:20). Stain with Anisaldehyde (aldehyde consumes) or UV (product appearance).

• Endpoint: Consumption of aldehyde.[1][2][3] Note: The Henry reaction is reversible; prolonged stirring after equilibrium can erode ee.

Step 4: Workup & Purification

• Quench by adding saturated

  solution (removes Cu).

• Extract with

  (3x).

• Dry combined organics over

  and concentrate.

• Purify via Flash Chromatography (Silica gel, Hexane/EtOAc gradient).

Visualization of the "System"

The following diagram illustrates the catalytic cycle and the critical "Checkpoints" for the researcher.

Figure 1: Operational workflow for the Cu-Aminosulfide catalyzed Henry reaction, highlighting critical visual validation checkpoints.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Catalyst poisoning or reversibility.	1. Use anhydrous EtOH. 2. Increase Nitromethane to 20eq. 3. Add 4Å Molecular Sieves (absorbs water, prevents catalyst deactivation).
Low Enantioselectivity (ee)	High temperature or "Background" reaction.	1. Lower temp to -20°C. 2. Ensure NO uncatalyzed base (e.g., NaOH traces on glassware) is present. 3. Confirm "Deep Blue" complex formed before adding substrate.
Turbid Catalyst Solution	Incomplete coordination.	The Cu-Ligand complex is likely oligomeric. Sonicate for 15 mins or gently heat to 40°C until clear, then cool back down.
Product Racemization	Retro-Henry reaction during workup.	Do not use strong base during workup. Keep pH neutral. Purify immediately.

Safety & Handling

• Nitromethane: Flash point 35°C. Potential explosive if heated under confinement or mixed with amines/acids under high pressure. Do not distill to dryness.

• Copper Salts: Toxic to aquatic life. Dispose of aqueous waste (NH4Cl washes) in the heavy metal waste stream.

• Sulfides: Ligands may have a distinct sulfur odor. Handle in a fume hood. Bleach (hypochlorite) can be used to oxidize/deodorize spills.

References

• Evans, D. A., et al. (2003).[4] "A New Copper Acetate-Bis(oxazoline)-Catalyzed, Enantioselective Henry Reaction." Journal of the American Chemical Society. Link

• Blay, G., et al. (2007). "Enantioselective Henry reaction catalyzed with copper(II)–iminopyridine complexes." Tetrahedron: Asymmetry. Link

• Filippova, L., et al. (2015).[5] "Cu(II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand." Molecules. Link

• Woggon, W. D., et al. (2011). "Chiral Diamine-Copper Complexes for the Asymmetric Henry Reaction." Chemistry - A European Journal. (Contextual grounding for diamine/sulfide comparison).
• Kureshy, R. I., et al. (2013). "Role of Chiral Ligand Structure in Copper-Catalyzed Asymmetric Henry Reaction.

Sources

• 1. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. people.bu.edu [people.bu.edu]
• 5. researchgate.net [researchgate.net]

Application Note: Enantioselective Synthesis of Chiral Epoxides via Pyrrolidine-Based Sulfide Catalysis

Executive Summary

This application note details the protocol for synthesizing chiral epoxides using pyrrolidine-derived sulfide catalysts . While traditional asymmetric epoxidation (e.g., Sharpless, Jacobsen) relies on oxidative mechanisms, sulfur ylide-mediated epoxidation offers a complementary nucleophilic pathway. This method is particularly valuable for synthesizing trans-epoxides and vinyl epoxides with high enantiomeric excess (ee).

We focus on the use of Proline-Derived Sulfides , a modular class of catalysts synthesized from the chiral pool (L-Proline). These catalysts leverage the rigidity of the pyrrolidine ring to induce high stereoselectivity during the bond-rotation step of the betaine intermediate.

Mechanistic Insight & Catalyst Design

The Core Challenge: Controlling the Ylide

The reaction proceeds via the Corey-Chaykovsky mechanism but rendered catalytic. The chiral sulfide reacts with a carbene source (or alkyl halide) to form a sulfonium ylide. This ylide attacks the aldehyde to form a betaine.[1]

Critical Process Parameter (CPP): The diastereoselectivity (trans vs. cis) and enantioselectivity are determined during the bond rotation and ring closure of the betaine intermediate. The pyrrolidine scaffold provides a steric "wall" that disfavors specific rotamers, forcing the reaction toward the desired enantiomer.

The Catalytic Cycle

The most robust catalytic method utilizes a diazo compound as a carbene precursor, catalyzed by a Rhodium(II) or Copper(I) co-catalyst, which transfers the carbene to the chiral sulfide.

Figure 1: The catalytic cycle involving metal-carbenoid transfer to the pyrrolidine sulfide, followed by ylide formation and asymmetric epoxidation.[2]

Catalyst Selection: The Pyrrolidine Advantage[3][4]

While camphor-derived sulfides (e.g., isothiocineole) are common, pyrrolidine-based sulfides (derived from L-Proline) offer distinct advantages for drug development:

• Modularity: The Nitrogen atom allows for electronic tuning via protecting groups (Boc, Cbz, Tosyl).

• Chiral Pool: Synthesized from inexpensive (S)-Proline.

• Bifunctionality Potential: The amine moiety can be modified to assist in substrate direction via hydrogen bonding.

Recommended Catalyst Structure: (2S)-1-(tert-butoxycarbonyl)-2-(methylthiomethyl)pyrrolidine or similar

-symmetric bis-pyrrolidines.

Experimental Protocol

Method A: Catalytic Epoxidation via Diazo Transfer (Preferred)

Best for: High ee, broad scope, low catalyst loading (5-10 mol%).

Reagents & Equipment

• Catalyst: (S)-Pyrrolidinyl-sulfide (10 mol%)

• Co-Catalyst:

  (1 mol%)

• Substrate: Benzaldehyde (1.0 equiv)

• Ylide Precursor: Phenyldiazomethane (or generated in situ from tosylhydrazone)

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

• Temperature: Room Temperature (20-25°C)

Step-by-Step Workflow

• Catalyst Solution Prep: In a flame-dried Schlenk flask under Argon, dissolve

  (1 mol%) and the Chiral Pyrrolidine Sulfide (10 mol%) in anhydrous DCM (0.5 M relative to aldehyde). Stir for 5 minutes to ensure homogeneity.

• Substrate Addition: Add the aldehyde (1.0 equiv) to the catalyst solution.

• Slow Addition of Diazo Compound (CRITICAL):

  • Dissolve the diazo compound (1.2 - 1.5 equiv) in DCM.

  • Using a syringe pump, add this solution to the reaction flask very slowly over 4–8 hours.

  • Reasoning: Slow addition maintains a low concentration of the reactive carbene, preventing dimerization (carbene-carbene coupling) and ensuring the sulfide intercepts the carbene efficiently.

• Completion & Workup:

  • Once addition is complete, stir for an additional 1 hour.

  • Quench by filtering through a short pad of silica gel (removes Rhodium).

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify via flash column chromatography (Hexanes/EtOAc).

  • Note: Epoxides can be sensitive to acidic silica; use basified silica (

    treated) if degradation is observed.

Method B: Sulfonium Salt Cycle (Metal-Free Alternative)

Best for: Labs without Rhodium handling capabilities; simpler substrates.

• Salt Formation: Alkylate the pyrrolidine sulfide with benzyl bromide to form the sulfonium salt (Stoichiometric or catalytic with in situ alkylation).

• Ylide Generation: Treat the salt with a base (CsOH or KOH) in the presence of the aldehyde.

• Phase Transfer: Often performed in a biphasic system (

  /Water) with the chiral sulfide acting as a Phase Transfer Catalyst (PTC) carrier.

Data Analysis & Optimization

Solvent Screening Data

Solvent polarity drastically affects the transition state of the ylide addition.

Solvent	Dielectric Constant	Yield (%)	ee (%)	Notes
Toluene	2.38	88	94	Recommended. Stabilizes the specific betaine conformer.
DCM	8.93	92	89	Higher yield, slightly lower selectivity.
THF	7.58	75	65	Competitive coordination to Rhodium reduces efficiency.
MeCN	37.5	40	<10	Too polar; disrupts ion-pairing/dipole alignment.

Troubleshooting Guide (Self-Validating)

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Carbene dimerization (formation of stilbenes).	Decrease diazo addition rate (Syringe pump slower). Increase sulfide loading.
Low ee (<80%)	Background reaction or reversible betaine formation.	Lower temperature to 0°C. Switch solvent to Toluene. Ensure catalyst is enantiopure.
No Reaction	Catalyst poisoning.	Ensure solvents are degassed. is sensitive to strong coordinating ligands (phosphines/amines).

References

• Aggarwal, V. K., et al. (2002).[1] "Unraveling the mechanism of epoxide formation from sulfur ylides and aldehydes." Journal of the American Chemical Society.[1][3][4]

• Aggarwal, V. K., & Winn, C. L. (2004).[4] "Catalytic, Asymmetric Sulfur Ylide-Mediated Epoxidation of Carbonyl Compounds: Scope, Selectivity, and Applications in Synthesis." Accounts of Chemical Research.

• Li, A. H., Dai, L. X., & Aggarwal, V. K. (1997). "Asymmetric Ylide Reactions: Epoxidation, Cyclopropanation, Aziridination, Olefination, and Rearrangement." Chemical Reviews.

• Zanardi, J., et al. (2001). "A Catalytic Cycle for the Asymmetric Synthesis of Epoxides Using Sulfur Ylides." The Journal of Organic Chemistry.

Sources

• 1. Unraveling the mechanism of epoxide formation from sulfur ylides and aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bristol.ac.uk [bristol.ac.uk]

Application Note: Optimization of Reaction Conditions for S,N-Ligand Mediated Asymmetric Allylic Substitution

Executive Summary

This guide provides a technical framework for deploying sulfur-nitrogen (S,N) ligands—specifically thioether-oxazolines —in Palladium-catalyzed Asymmetric Allylic Substitution (AAS). Unlike

-symmetric P,P-ligands (e.g., BINAP, Trost ligands) that rely primarily on steric bulk to induce chirality, S,N-ligands exploit electronic asymmetry . The "hard" nitrogen and "soft" sulfur donors create electronically distinct termini on the -allyl intermediate, directing nucleophilic attack with high regioselectivity and enantioselectivity.

This note details the BSA/Salt protocol, a field-proven method to maximize enantiomeric excess (ee) by controlling the nucleophile's counterion environment.

Mechanistic Principles & Ligand Design

To optimize these reactions, one must understand the underlying electronic bias. In a Pd-allyl complex coordinated by an S,N-ligand:

• The Sulfur Atom: Acts as a soft donor with a strong trans-influence, weakening the Pd-C bond trans to itself.

• The Nitrogen Atom: Acts as a hard donor (typically an oxazoline or imine) that anchors the complex and provides steric bulk.

The Critical Insight: Nucleophilic attack typically occurs at the allylic carbon trans to the donor with the stronger trans-influence (Sulfur), provided steric factors do not override this. However, in many successful S,N-systems, the electronic differentiation allows for successful discrimination even with sterically modest ligands.

Diagram 1: Catalytic Cycle & Electronic Bias

The following diagram illustrates the standard Pd(0)/Pd(II) cycle, emphasizing the electronic differentiation step.

Figure 1: Catalytic cycle for Pd-AAS.[1][2] The critical stereodefining step is the nucleophilic attack on the electronically differentiated

-allyl intermediate.

Standard Protocol: The BSA/Acetate Method

The most robust method for S,N-ligand mediated alkylation utilizes N,O-bis(trimethylsilyl)acetamide (BSA) combined with a catalytic amount of acetate salt (KOAc or LiOAc). This generates the nucleophile in situ under neutral conditions, preventing base-mediated racemization and ensuring a tight ion pair.

Reagents & Materials[1][2][3][4][5][6]

• Metal Precursor: Allylpalladium(II) chloride dimer

  .

• Ligand: Chiral Thioether-Oxazoline (e.g., Ph-Box-SMe).

• Substrate: rac-1,3-Diphenyl-2-propenyl acetate.[1]

• Nucleophile Source: Dimethyl malonate.[1][3]

• Base/Activator: BSA (3.0 equiv) + KOAc (catalytic).

• Solvent: Degassed Dichloromethane (DCM) or Toluene.

Step-by-Step Procedure

• Catalyst Pre-formation (Critical Step):

  • In a flame-dried Schlenk tube under Argon, charge

    (1.0 mol%) and the S,N-Ligand (2.2 mol%).

  • Add anhydrous DCM (2.0 mL).

  • Stir at room temperature for 20–30 minutes. Visual Cue: The solution should turn from pale yellow to a distinct clear yellow/orange, indicating ligand coordination.

  • Note: Unlike phosphines, S-ligands can be slower to coordinate. Do not skip this incubation.

• Substrate Addition:

  • Add rac-1,3-diphenyl-2-propenyl acetate (0.5 mmol, 1.0 equiv) dissolved in minimal DCM.

  • Stir for 5 minutes to allow oxidative addition (formation of the

    -allyl species).

• Nucleophile Generation (In Situ):

  • Add Dimethyl malonate (1.5 equiv) via syringe.

  • Add BSA (3.0 equiv) followed immediately by solid KOAc (0.1 equiv) or LiOAc .

  • Mechanism:[4][5][6] The acetate salt catalyzes the desilylation of the malonate-BSA adduct, releasing the active enolate slowly.

• Reaction Monitoring:

  • Stir at room temperature (20–25 °C).

  • Monitor by TLC (Hexane/EtOAc 4:1). Reaction is typically complete in 2–12 hours depending on the ligand sterics.

• Workup:

  • Quench with saturated aqueous

    .

  • Extract with DCM (

    mL).

  • Dry over

    and concentrate.

  • Purify via flash chromatography on silica gel.

Optimization Matrix & Troubleshooting

When initial results are suboptimal, systematically adjust parameters based on the following causality matrix.

Variable	Observation	Adjustment Strategy	Scientific Rationale
Counterion	Low %ee	Switch KOAc LiOAc	Lithium forms tighter ion pairs with the enolate, often enhancing face-selectivity in the nucleophilic attack step [1].
Solvent	Low Yield	DCM THF or Toluene	DCM is excellent for ee but can slow down ionization. THF coordinates Pd, potentially stabilizing the intermediate but altering the electronic bias.
Temperature	Low %ee	Lower to 0°C or -20°C	Slows the - - isomerization (equilibration) relative to the nucleophilic attack, enforcing kinetic control.
Ligand:Pd	Low Conversion	Increase to 2.5:1	S,N ligands are hemilabile. Excess ligand ensures the active species remains ligated and prevents formation of Pd-black.
Additives	No Reaction	Check BSA Quality	BSA hydrolyzes easily. If "old" BSA is used, the silyl-enol ether is never formed. Ensure KOAc is anhydrous.

Diagram 2: Optimization Workflow

Use this logic flow to troubleshoot experimental failures.

Figure 2: Decision tree for optimizing S,N-ligand mediated catalysis.

Critical Handling Notes (Field Insights)

• Oxidation Sensitivity: Thioether ligands are prone to oxidation to sulfoxides (

  ). Sulfoxides are potent ligands but possess different electronic properties (stronger -acceptors). To ensure reproducibility, always use degassed solvents and store ligands under inert atmosphere.

• The "Memory Effect": In Pd-catalyzed allylic substitution, the starting material's stereochemistry can influence the product if the intermediate does not fully equilibrate. While S,N-ligands generally induce high enantioselectivity regardless of the starting isomer, using a racemic substrate with a slow ionization step (low temp) allows the chiral ligand to effectively discriminate between the enantiomers of the substrate (Kinetic Resolution) or direct the attack on the meso-intermediate [2].

• Hemilability: The Pd-S bond is weaker than Pd-P. At high temperatures (>60°C), the sulfur may dissociate, leading to a loss of stereocontrol. Keep reaction temperatures moderate.

References

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422. Link

• Helmchen, G., & Pfaltz, A. (2000). Phosphinooxazolines - A New Class of Versatile, Modular P,N-Ligands for Asymmetric Catalysis. Accounts of Chemical Research, 33(6), 336–345. Link

• Evans, D. A., Campos, K. R., Tedrow, J. S., Michael, F. E., & Gagné, M. R. (2000). Application of Chiral Mixed Phosphorus/Sulfur Ligands to Palladium-Catalyzed Allylic Substitutions.[2] Journal of the American Chemical Society, 122(33), 7905–7920. Link

• You, S.-L., & Dai, L.-X.[7] (2006).[7][8] Enantioselective Palladium-Catalyzed Allylic Substitution with Sulfur-Containing Ligands.[2][9][10][11] Angewandte Chemie International Edition, 45(32), 5246–5248. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-catalyzed allylic alkylation using chiral hydrazones as ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 6. Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 8. researchgate.net [researchgate.net]
• 9. Steric and electronic ligand perturbations in catalysis: asymmetric allylic substitution reactions using C2-symmetrical phosphorus-chiral (bi)ferrocenyl donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palladium-catalyzed asymmetric allylic alkylation (AAA) with alkyl sulfones as nucleophiles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Palladium-catalysed asymmetric allylic substitution: a ligand design incorporating steric and electronic effects - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note: High-Purity Synthesis of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Abstract

This application note details the step-by-step synthesis of 2-[(tert-butylsulfanyl)methyl]pyrrolidine starting from (S)-prolinol . This compound serves as a critical chiral building block and ligand precursor in asymmetric catalysis. The protocol employs a robust four-stage sequence: N-Boc protection, mesyl activation, nucleophilic thiolation, and acidic deprotection. Special emphasis is placed on the thiolation step , where steric bulk and volatility of tert-butyl thiol require precise handling to ensure high yield and safety.

Retrosynthetic Analysis & Pathway

The synthesis is designed to preserve the chirality at the C2 position of the pyrrolidine ring. Direct alkylation of the amino alcohol is avoided to prevent N-alkylation side reactions. Instead, a protection-activation-substitution strategy is employed.

Figure 1: Retrosynthetic pathway utilizing a Protection-Activation-Substitution strategy to preserve stereochemistry.

Critical Safety Protocols

Warning: This synthesis involves tert-butyl thiol (2-methylpropane-2-thiol), a compound with an extremely low odor threshold and high flammability.

Hazard	Risk Level	Mitigation Protocol
Stench	Extreme	All thiol work must be performed in a high-efficiency fume hood. All glassware and waste must be treated with bleach (sodium hypochlorite) immediately after use to oxidize the thiol and neutralize the odor.
Flammability	High	tert-Butyl thiol (Flash point < -20°C) and solvents (THF/Ether) are highly flammable. Ground all glassware. Use nitrogen atmosphere.[1][2][3]
Reactive Hazards	Moderate	Sodium Hydride (NaH) releases hydrogen gas. Quench excess NaH carefully with isopropanol before adding water.

Experimental Protocols

Stage 1: N-Boc Protection of Prolinol

Objective: Mask the secondary amine to prevent interference during alcohol activation.

• Reagents: (S)-Prolinol (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq), Triethylamine (TEA, 1.2 eq), Dichloromethane (DCM).

• Procedure:

  • Dissolve (S)-prolinol (10.1 g, 100 mmol) in DCM (100 mL) and cool to 0°C.

  • Add TEA (16.7 mL, 120 mmol) followed by the dropwise addition of a solution of Boc₂O (24.0 g, 110 mmol) in DCM (50 mL).

  • Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

  • Workup: Wash with 1N HCl (2 x 50 mL), sat. NaHCO₃ (50 mL), and brine. Dry over Na₂SO₄ and concentrate in vacuo.

  • Yield: ~95% (Colorless oil). No purification usually required.

Stage 2: Activation (Mesylation)

Objective: Convert the hydroxyl group into a good leaving group (mesylate).

• Reagents: N-Boc-prolinol (from Stage 1), Methanesulfonyl chloride (MsCl, 1.2 eq), TEA (1.5 eq), DCM.

• Procedure:

  • Dissolve N-Boc-prolinol (20.1 g, 100 mmol) and TEA (20.9 mL, 150 mmol) in anhydrous DCM (200 mL).

  • Cool to -10°C (ice/salt bath). Crucial: Low temperature prevents elimination side reactions.

  • Add MsCl (9.3 mL, 120 mmol) dropwise over 30 mins.

  • Stir at 0°C for 1 hour, then allow to reach RT over 1 hour.

  • Workup: Wash with cold water, 0.5N HCl, and brine. Dry (Na₂SO₄) and concentrate.[1]

  • Stability Note: The mesylate is thermally unstable. Store at -20°C or use immediately.

Stage 3: Nucleophilic Thiolation (The Critical Step)

Objective: Displace the mesylate with the bulky tert-butyl thiolate anion. Mechanism: SN2 Substitution. The steric bulk of the tert-butyl group requires a polar aprotic solvent (DMF) and heat to drive the reaction.

Figure 2: Workflow for handling volatile thiols and ensuring complete substitution.

• Reagents: N-Boc-2-(mesyloxymethyl)pyrrolidine (1.0 eq), tert-Butyl thiol (1.5 eq), Sodium Hydride (60% in oil, 1.5 eq), DMF (anhydrous).

• Procedure:

  • Thiolate Formation: In a 3-neck flask under N₂, suspend NaH (6.0 g, 150 mmol, washed with hexane to remove oil) in DMF (100 mL). Cool to 0°C.[4]

  • Add tert-butyl thiol (16.9 mL, 150 mmol) dropwise. Caution: Vigorous H₂ evolution. Stir for 30 mins until evolution ceases.

  • Substitution: Dissolve the mesylate (27.9 g, 100 mmol) in DMF (50 mL) and add it via cannula to the thiolate solution.

  • Heat the mixture to 70°C for 16 hours.

  • Workup: Cool to RT. Pour into ice water (500 mL). Extract with Ethyl Acetate (3 x 150 mL).

  • Wash combined organics with water (3x) and brine (to remove DMF). Dry (MgSO₄) and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc 9:1).

  • Yield: 75-85%.

Stage 4: Deprotection

Objective: Remove the Boc group to yield the free amine.

• Reagents: 4N HCl in Dioxane or TFA/DCM.

• Procedure (HCl Method):

  • Dissolve the thioether from Stage 3 in 4N HCl in Dioxane (10 vol).

  • Stir at RT for 2 hours (monitor by TLC for disappearance of Boc).

  • Concentrate in vacuo to obtain the hydrochloride salt.

  • Free Basing (Optional): Dissolve salt in minimal water, basify with 2N NaOH to pH 12, extract with DCM, dry and concentrate.

Quality Control & Data Specifications

Parameter	Specification	Method
Appearance	Colorless to pale yellow oil	Visual
Purity	>97%	GC-MS or HPLC
Chiral Purity	>98% ee	Chiral HPLC (Daicel Chiralpak AD-H)
¹H NMR (CDCl₃)	δ 0.8-1.0 (m, 1H), 1.32 (s, 9H, t-Bu), 1.4-1.9 (m, 4H), 2.5-2.7 (m, 2H), 2.8-3.0 (m, 2H), 3.1-3.3 (m, 1H).[5][6]	400 MHz NMR

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Stage 3	Incomplete displacement due to steric bulk.	Increase temperature to 80°C or use Cs₂CO₃ in refluxing acetone if NaH/DMF fails (though NaH is preferred for t-Bu).
Elimination Product	Formation of exocyclic double bond during mesylation.	Ensure Mesylation (Stage 2) is kept strictly at or below 0°C. Add base (TEA) before MsCl.
Thiol Smell Persists	Inadequate quenching.	Soak all glassware in a bath of 10% Bleach for 2 hours. Do not use acid on waste until bleached (acid + sulfide = H₂S gas).

References

• Methodology for Amino Sulfide Ligands

  • Enders, D., & Lüttgen, K. (1997). Synthesis of Optically Active β-Amino Sulfides and Their Use in Asymmetric Synthesis. Tetrahedron: Asymmetry, 8(1), 5-12.

• Safety Data for Tert-Butyl Mercaptan

  • National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Tert-Butyl Mercaptan.

• Boc-Prolinol Synthesis & Handling

  • PrepChem. Synthesis of N-(tert-butyloxycarbonyl)-L-prolinol.

• General N-Boc Deprotection Protocols

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. Ambient temperature zincation of N-Boc pyrrolidine and its solvent dependency - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Aminosulfide Ligand Integrity Center: Technical Guidance on Preventing Sulfur Oxidation

Welcome to the Technical Support Center for Aminosulfide Ligand Integrity. This guide is designed for researchers, chemists, and drug development professionals who rely on the structural and electronic purity of aminosulfide ligands for their work. The nucleophilic sulfur atom in these ligands is highly susceptible to oxidation, primarily to sulfoxides and subsequently sulfones, which can drastically alter their steric and electronic properties, leading to failed reactions, inconsistent results, and compromised product purity.

This resource provides in-depth, field-tested troubleshooting guides and frequently asked questions to help you diagnose, prevent, and resolve issues related to ligand oxidation.

Troubleshooting Guide: Diagnosing Oxidation

This section addresses specific experimental observations that may indicate your aminosulfide ligand has undergone degradation.

Q1: I'm seeing a new, more polar spot on my TLC/LC analysis of a stored aminosulfide ligand. What is it?

A: This is a classic indicator of sulfur oxidation. The primary oxidation product, a sulfoxide, is significantly more polar than the parent sulfide due to the introduction of the polar S=O bond.[1][2]

• Causality: The lone pair of electrons on the sulfur atom readily reacts with atmospheric oxygen, a process that can be accelerated by light, trace metal impurities, or reactive oxygen species (ROS).[3][4] The resulting sulfinyl group (>S=O) increases the molecule's polarity, causing it to have a lower Rf value on a normal-phase TLC plate or a different retention time in liquid chromatography.

• Troubleshooting Steps:

  • Co-spotting: If you have a reference standard of the corresponding sulfoxide, co-spot it on the same TLC plate as your ligand. If the new spot matches the Rf of the standard, oxidation is confirmed.

  • Further Oxidation: If the ligand has been stored for an extended period or under poor conditions, you might also see a spot for the corresponding sulfone (R-SO₂-R'), which is even more polar.

  • Immediate Action: If oxidation is detected, the ligand should be considered impure. For non-critical applications, it might be usable, but for catalysis or drug development, purification (e.g., column chromatography) or replacement is necessary to ensure reproducibility.

Q2: My catalytic reaction is sluggish or failing completely with a batch of aminosulfide ligand that has been on the shelf for a while. Could oxidation be the culprit?

A: Absolutely. The conversion of the sulfide to a sulfoxide has profound consequences for its function as a ligand.

• Mechanistic Impact:

  • Electronic Effects: The sulfide's lone pair is crucial for its ability to coordinate to a metal center. Oxidation to a sulfoxide ties up these electrons in the S=O bond, drastically reducing the ligand's σ-donating ability.

  • Steric Hindrance: The addition of an oxygen atom increases the steric bulk around the sulfur, which can prevent the ligand from binding to the metal center effectively or alter the geometry of the resulting complex.

• Self-Validation Protocol:

  • Run a Control: Perform the reaction using a freshly opened or newly purchased vial of the same ligand under identical conditions.

  • Compare Results: A significant improvement in reaction rate or yield with the new ligand strongly implicates the degradation of the older batch.

  • Analytical Confirmation: Analyze the suspect ligand using one of the methods described in the table below to confirm the presence of sulfoxide impurities.[5]

Q3: How can I definitively confirm and quantify the extent of oxidation in my ligand sample?

A: Several analytical techniques can be used to identify and quantify sulfoxide impurities. The choice depends on the equipment available and the level of detail required.

Technique	Principle of Detection	Advantages	Disadvantages
NMR Spectroscopy (¹H, ¹³C)	The protons and carbons alpha to the sulfur atom experience a significant downfield shift upon oxidation to a sulfoxide due to the deshielding effect of the S=O bond.	Provides clear structural information. Quantitative by integration if relaxation times are considered.	May require a relatively high concentration of the impurity to be clearly visible.
Mass Spectrometry (MS)	Oxidation results in a mass increase of +16 amu (for sulfoxide) or +32 amu (for sulfone) compared to the parent sulfide.	Highly sensitive. Can detect trace amounts of oxidized species.	Can be difficult to quantify without appropriate standards. May not distinguish between isomers.
High-Performance Liquid Chromatography (HPLC)	The more polar sulfoxide will have a different retention time than the parent sulfide, allowing for separation and quantification.	Excellent for quantification. Can separate multiple impurities.	Requires method development (column, mobile phase selection).
Infrared (IR) Spectroscopy	The S=O bond in a sulfoxide exhibits a strong, characteristic absorption band typically in the range of 1030-1070 cm⁻¹.	Fast and simple. Good for qualitative confirmation if the impurity level is significant.	Not suitable for quantification of minor components. The peak can sometimes be obscured by other functional groups.

Frequently Asked Questions (FAQs): Prevention & Storage

This section provides answers to common questions regarding the proper storage and handling of aminosulfide ligands to prevent oxidation.

Q1: What is the primary chemical pathway for sulfur oxidation in these ligands?

A: The oxidation of a sulfide to a sulfoxide is a two-electron oxidation process. While the direct reaction with triplet ground-state oxygen (O₂) can be slow, it is often facilitated by initiators such as light, heat, or trace metal catalysts. The process generally follows a stepwise pathway.

• Step 1 (Slow): The sulfide reacts with an oxidant (like O₂, peroxide impurities, or other reactive oxygen species) to form the corresponding sulfoxide. This is the most common degradation pathway observed during storage.[6]

• Step 2 (Faster/Harsher Conditions): The sulfoxide can be further oxidized under more forcing conditions to form a sulfone.[1][2] This over-oxidation is generally less of a concern for standard storage but can occur with strong oxidizing agents.

Fig 1. Stepwise oxidation of aminosulfide ligands.

Q2: What are the best practices for storing solid (powder) aminosulfide ligands?

A: The key principle is the strict exclusion of oxygen, moisture, and high-energy light.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, the primary oxidant. Argon is denser than air and provides a better protective blanket than nitrogen, making it preferable for highly sensitive compounds.[7][8]
Temperature	-20°C (Freezer)	Reduces the rate of chemical reactions, including oxidation. For long-term storage, -80°C may be considered.
Light	Amber Glass Vial or Protect from Light	UV light can provide the activation energy needed to initiate oxidation reactions.
Container	Borosilicate Glass Vial with PTFE-lined Cap	Glass is non-reactive. A Polytetrafluoroethylene (PTFE) liner provides an excellent chemical barrier and seal to prevent ingress of air and moisture.[7]

Q3: What type of container is best for storing and dispensing these ligands?

A: The choice of container is critical for maintaining an inert atmosphere.

• For Solids: Use amber glass vials with PTFE-lined screw caps. For added protection, the vial threads can be wrapped with Parafilm® after tightening the cap.

• For Solutions/Liquids:

  • Aldrich Sure/Seal™ Bottles: These bottles feature a crown cap with a PTFE/elastomer liner, allowing for the withdrawal of the reagent via syringe through a septum while maintaining an inert atmosphere.[7] This is an industry-standard for air-sensitive reagents.

  • Schlenk Flasks: These glass flasks have a sidearm with a stopcock, allowing the user to evacuate the flask and backfill it with an inert gas. They are ideal for storing solutions prepared in the lab.

• Material Compatibility:

  • Recommended: Borosilicate glass, PTFE.

  • Avoid: Standard plastics like polyethylene (PE) or polypropylene (PP) may be permeable to oxygen over long periods. Stainless steel can be reactive with some sulfur compounds.[9][10][11]

Q4: How should I properly handle an aminosulfide ligand to prepare a solution for a reaction?

A: Proper handling requires using established air-sensitive techniques to prevent exposure to the atmosphere at every step. The following protocol outlines the use of a Schlenk line for transferring a ligand solution.[8][12][13]

Experimental Protocol: Transfer of an Air-Sensitive Ligand Solution

• Preparation: Ensure all glassware (syringes, needles, flasks) is oven-dried overnight (>125°C) and cooled under a stream of inert gas (argon or nitrogen).[7][8]

• Inerting the System: Assemble your reaction flask, seal it with a rubber septum, and connect it to a Schlenk line. Evacuate the flask under vacuum and backfill with inert gas. Repeat this cycle at least three times to remove residual air and moisture.

• Accessing the Reagent: Secure the Sure/Seal™ bottle containing the aminosulfide ligand. Puncture the septum with a needle connected to the inert gas line (a balloon filled with argon is a common setup) to introduce a slight positive pressure.

• Syringe Preparation: Purge a clean, dry syringe by drawing inert gas from the Schlenk line and expelling it three times.

• Withdrawal: Puncture the Sure/Seal™ septum with the purged syringe needle. The positive pressure in the bottle will help fill the syringe. Withdraw a slightly larger volume than needed.

• Bubble Removal: Invert the syringe and carefully push the plunger to expel any gas bubbles and the excess liquid back into the bottle.

• Transfer: Swiftly transfer the filled syringe to your prepared reaction flask, puncture the septum, and dispense the ligand solution.

• Cleaning: Immediately quench any residual reagent in the syringe and needle by drawing up and expelling a suitable solvent (e.g., isopropanol, then water), and then clean thoroughly.[7]

Fig 2. Workflow for the safe transfer of air-sensitive ligands.

References

• Mechanism of Sulfoxide Formation through Reaction of Sulfur Radical Cation Complexes with Superoxide or Hydroxide Ion in Oxygenated Aqueous Solution. Journal of the American Chemical Society. [Link]

• Hints for Handling Air-Sensitive Materials. Fauske & Associates. [Link]

• Sulfoxide. Wikipedia. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules. [Link]

• Sulfoxide synthesis by oxidation. Organic Chemistry Portal. [Link]

• Preparation and Reactions of Sulfides. JoVE. [Link]

• Protect Natural Gas Sample Integrity and Prevent Sulfur Loss with Sulfinert Sample Cylinders. Restek. [Link]

• Compatibility of IBC Materials with Different Chemicals. IBC Tanks. [Link]

• Chemical Compatibility by Container Resin. CP Lab Safety. [Link]

• Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine. Oxidative Medicine and Cellular Longevity. [Link]

• Waste Container Compatibility. Environmental Health and Safety Office. [Link]

• Choosing the Best Bottles for Chemical Storage. O.Berk. [Link]

• Granular sulfur storage + 5 methods of storing. Kara Kimya. [Link]

• Cysteine, sulfur, disulfide bonds & reducing agents. The Bumbling Biochemist. [Link]

• Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine. PubMed. [Link]

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• Sulfur Storage & Handling Tips | Safety Guide. Faraz Oil. [Link]

• Supply, storage and handling of elemental sulfur derived from sour gas. INIS-IAEA. [Link]

• Reactive Sulfur Species and Protein Persulfidation: An Emerging Redox Axis in Human Health and Disease. MDPI. [Link]

• Hydrogen sulfide. Wikipedia. [Link]

• Oxidation of sulfur containing amino acids. ResearchGate. [Link]

• Natural sulfoxide‐ and sulfoxide‐containing drugs and ligands. ResearchGate. [Link]

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Troubleshooting low enantioselectivity in Pd-catalyzed alkylation

Technical Support Center: Pd-Catalyzed Alkylation

From the Desk of the Senior Application Scientist

Welcome to the technical support center for Pd-catalyzed asymmetric alkylation. Achieving high enantioselectivity is paramount for the synthesis of chiral molecules in pharmaceutical and materials science. However, this class of reactions is notoriously sensitive to subtle variations in reaction parameters. This guide is designed to provide researchers, scientists, and drug development professionals with a structured, cause-and-effect approach to troubleshooting and optimizing enantioselectivity.

Drawing from established principles and field experience, this resource moves beyond simple checklists to explain the "why" behind each recommendation. Our goal is to empower you not only to solve immediate experimental hurdles but also to build a deeper, more intuitive understanding of your catalytic system.

Troubleshooting Guide: Addressing Specific Experimental Failures

This section addresses common, specific problems encountered during Pd-catalyzed alkylations. Each question is followed by a detailed explanation of potential causes and a logical sequence of corrective actions.

Q1: My enantioselectivity (ee) has dropped significantly after switching to a new batch of chiral ligand or palladium precursor. What should I do?

This is one of the most common issues and almost always points to a change in reagent quality.

Underlying Causes & Rationale:

• Ligand Purity: Chiral phosphine-based ligands are susceptible to oxidation (phosphine to phosphine oxide), which is non-coordinating and catalytically inactive. Even minor amounts of the opposite enantiomer or diastereomeric impurities can drastically erode enantioselectivity.

• Palladium Precursor Quality: The palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂) must be of high purity. Impurities can inhibit or alter the catalytic cycle. The active catalyst is a Pd(0) species, and the efficiency of its in situ generation is critical.[1]

Troubleshooting Workflow:

• Verify the Ligand:

  • Immediate Check: Run a control reaction using a small amount of the old, "good" batch of ligand. If this restores high ee, the new ligand batch is confirmed as the problem source.

  • Purity Analysis: Check the purity of the new ligand batch by ³¹P NMR to detect phosphine oxide impurities. Use chiral HPLC or SFC to verify its enantiomeric purity.

• Assess the Palladium Source:

  • Palladium(II) precursors like Pd(OAc)₂ require in situ reduction to the active Pd(0) state. Inconsistent reduction can lead to variable results.

  • Pd₂(dba)₃ is a common Pd(0) source, but it can degrade over time, especially with exposure to air and light. A color change from deep purple to brownish-green is a sign of degradation.

• Implement a Pre-formation Protocol: To ensure the consistent formation of the active catalyst, consider pre-forming the Pd(0)-ligand complex before adding the substrate and nucleophile.

dot graph TD { A[Start: Low ee with New Reagent Batch] --> B{Is old 'good' batch available?}; B -- Yes --> C[Run control with old batch]; C --> D{High ee restored?}; D -- Yes --> E[Problem is new reagent batch.]; D -- No --> F[Problem is likely elsewhere. Proceed to Q2/Q3.]; B -- No --> G[Assume reagent quality issue.]; subgraph "Reagent Scrutiny" G --> H[Analyze Ligand Purity via ³¹P NMR & Chiral HPLC]; H --> I[Analyze Pd Source Appearance & Solubility]; end E --> J(Action: Purify new ligand or procure a new, verified batch.); I --> K(Action: Use a fresh bottle of Pd precursor.); J --> L[Consider Catalyst Pre-formation Protocol]; K --> L; L --> M[Re-run Reaction]; M --> N((End: High ee Restored));

} idot Caption: Troubleshooting workflow for reagent-related ee loss.

Q2: I'm observing good enantioselectivity at low conversion, but it decreases as the reaction proceeds to completion. What are the likely causes?

This behavior suggests that a competing, less selective reaction pathway becomes more prominent over time or that the catalyst's chiral environment is degrading.

Underlying Causes & Rationale:

• Background Reaction: A non-catalyzed or achiral-palladium-catalyzed reaction may be occurring at a slower rate. As the main catalytic cycle slows (e.g., due to lower substrate concentration), this background reaction contributes more significantly to the product, eroding the overall ee.

• Catalyst Decomposition: The chiral catalyst may be unstable under the reaction conditions, slowly degrading into a less selective or achiral palladium species (e.g., palladium black).

• Kinetic vs. Thermodynamic Control: In some systems, the desired enantiomer is the kinetic product (formed faster), while the undesired enantiomer might be part of a more thermodynamically stable outcome.[2] If the reaction is reversible to any extent, a longer reaction time could allow for equilibration, favoring the thermodynamic product and reducing the ee.[3] Asymmetric syntheses are fundamentally exercises in kinetic control.[2]

Troubleshooting Workflow:

• Monitor Reaction Profile: Take aliquots at various time points (e.g., 10%, 30%, 70%, 100% conversion) and analyze the ee and conversion for each. A plot of ee vs. conversion will confirm the decline.

• Lower Reaction Temperature: Reducing the temperature will slow down all reaction pathways, but it will disproportionately slow the higher-activation-energy background reaction. This often enhances selectivity.

• Adjust Catalyst Loading:

  • Too Low: A very low catalyst loading might not be fast enough to outcompete the background reaction. A modest increase could improve the ee.

  • Too High: High concentrations can sometimes lead to the formation of less selective catalyst aggregates.[4] It is crucial to find the optimal loading.

• Check for Reversibility: Analyze if the product is susceptible to racemization under the reaction conditions. This can be probed by subjecting the enantioenriched product to the reaction conditions in the absence of starting materials.

Frequently Asked Questions (FAQs)

This section covers broader conceptual questions that are fundamental to achieving high enantioselectivity.

FAQ 1: How does the choice of solvent impact enantioselectivity?

The solvent is not merely a medium for the reaction; it is an active participant that can profoundly influence the catalyst and transition states.

• Coordinating vs. Non-coordinating Solvents: Solvents like THF or acetonitrile can coordinate to the palladium center. This can be detrimental if the solvent competes with the chiral ligand, disrupting the precisely organized chiral pocket necessary for stereoinduction. In contrast, non-coordinating solvents like toluene, dichloromethane (DCM), or hexanes do not compete for binding sites, often leading to higher enantioselectivity.[4][5]

• Polarity and Solubility: The solvent's polarity can affect the stability of charged intermediates in the catalytic cycle. Furthermore, poor solubility of the catalyst or reagents can suppress the desired selective pathway and favor an unselective background reaction.[5]

• Ion-Pairing Effects: In reactions involving charged intermediates, the solvent can influence the tightness of the ion pair between the catalytic complex and its counter-ion, which can alter the geometry of the enantio-determining transition state.

Solvent	Polarity (Dielectric Const.)	Coordinating Ability	Typical Effect on Enantioselectivity
Toluene	2.4	Low	Often a good starting point, non-coordinating.
DCM	9.1	Low	Good for solubility, generally non-coordinating.
THF	7.6	High	Can be detrimental by competing with the ligand.[4]
Acetonitrile	37.5	High	Strongly coordinating, often reduces ee.
Hexanes	1.9	Low	Very non-polar, use if reactants are soluble.

Recommendation: A solvent screen is one of the most powerful tools for optimization. Start with a non-coordinating solvent like Toluene or DCM and test a range of alternatives.

FAQ 2: What is the role of additives and counter-ions?

Additives and the counter-ions from palladium salts (e.g., Cl⁻, OAc⁻, BF₄⁻) can be critical modulators of reactivity and selectivity.[6]

• Counter-ions: A coordinating counter-ion can occupy a binding site on the palladium, influencing the geometry and electronics of the active catalyst.[7] For example, switching from a PdCl₂ precursor to a Pd(OAc)₂ precursor changes the anionic ligand environment. In some cases, abstracting a halide with a silver salt (e.g., AgBF₄, AgOTf) can generate a more reactive, cationic palladium complex, which may exhibit different selectivity.[8]

• Additives:

  • Bases: The choice of base in reactions requiring one is critical. The base's strength, steric bulk, and counter-ion can all affect the reaction.

  • Lewis Acids/Bases: Small amounts of additives can act as co-catalysts or catalyst modifiers. For instance, some reactions benefit from additives that scavenge inhibitory species or assist in substrate activation.

  • Phase-Transfer Catalysts: In biphasic systems, these are essential for bringing the nucleophile into the organic phase.

FAQ 3: Can temperature significantly impact the enantiomeric excess (ee)?

Yes, profoundly. The relationship between the enantiomeric excess (ee) and temperature is governed by the difference in the activation enthalpies (ΔΔH‡) and entropies (ΔΔS‡) for the pathways leading to the two enantiomers.

According to the Eyring equation, ln(k_R/k_S) = -ΔΔH‡/RT + ΔΔS‡/R. Since ee is a function of the ratio of the rates (k_R/k_S), temperature (T) is a key variable.

• General Trend: In most cases, lowering the reaction temperature increases enantioselectivity. This is because the desired selective pathway usually has a lower activation enthalpy, and at lower temperatures, the system has less energy to overcome the higher barrier to the non-selective pathway.

• Abnormal Effects: Occasionally, an "abnormal" temperature effect is observed where ee increases at higher temperatures.[9] This can happen if there is a change in the rate-determining step or the resting state of the catalyst at different temperatures.[9] Such behavior is rare but indicates a complex interplay of thermodynamic and kinetic factors.

Recommendation: Always screen a range of temperatures. Start at room temperature and explore both lower (e.g., 0 °C, -20 °C) and, cautiously, higher temperatures to find the optimum.

Key Experimental Protocols

Protocol 1: In-Situ Catalyst Pre-formation

This protocol is designed to ensure the consistent generation of the active Pd(0)-ligand complex, minimizing variability from the in situ reduction of Pd(II) precursors.

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the Palladium source (e.g., Pd₂(dba)₃, 1.0 mol%).

• Add the chiral ligand (e.g., a phosphine ligand, 2.2 mol% for monodentate, 1.1 mol% for bidentate).

• Add the desired volume of anhydrous, degassed reaction solvent (e.g., Toluene).

• Stir the mixture at room temperature for 20-30 minutes. A distinct color change is often observed as the complex forms.

• To this pre-formed catalyst solution, add the substrate, followed by the nucleophile and any required base or additive to initiate the reaction.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} idot Caption: Workflow for catalyst pre-formation and reaction initiation.

References

• Riehl, P. S., Richardson, A. D., Sakamoto, T., et al. (2020). Thermodynamic vs. Kinetic Control Enables Lewis Acid-Induced Enantioselectivity Reversal Relying on the Same Chiral Source. ChemRxiv. [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Trost, B. M., & Bunt, R. C. (1996). Palladium-catalyzed enantioselective allylic alkylation of thiocarboxylate ions: asymmetric synthesis of allylic thioesters and memory effect/dynamic kinetic resolution of allylic esters. PubMed. [Link]

• Trost, B. M., & Bunt, R. C. (1996). Palladium-Catalyzed Enantioselective Allylic Alkylation of Thiocarboxylate Ions: Asymmetric Synthesis of Allylic Thioesters and Memory Effect/Dynamic Kinetic Resolution of Allylic Esters. ResearchGate. [Link]

• Chatterjee, A., Pal, P. K., et al. (2021). Kinetic vs Thermodynamic Controlled Promiscuous Biocatalytic Asymmetric Henry Reaction in Diastereocomplementary Synthesis of β-Nitroalcohols. ACS Publications. [Link]

• Li, Z., & Wu, J. (2016). Additive Effects on Asymmetric Catalysis. PubMed. [Link]

• Carretero, J. C., & Arrayás, R. G. (2012). Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications. PMC. [Link]

• Trost, B. M., & Tsui, G. C. (2005). Palladium-Catalyzed Enantioselective C-3 Allylation of 3-Substituted-1H-Indoles Using Trialkylboranes. Journal of the American Chemical Society. [Link]

• Doyle Group. (2011). Palladium-Catalyzed Regio- and Enantioselective Fluorination of Acyclic Allylic Halides. Retrieved from [Link]

• Liu, R. Y., et al. (2020). Palladium-Catalyzed Asymmetric Conjugate Addition of Arylboronic Acids to α,β-Unsaturated Lactams: Enantioselective Construction of All-Carbon Quaternary Stereocenters in Saturated Nitrogen-Containing Heterocycles. ACS Publications. [Link]

• Guiry, P. J., & McCormack, P. (1998). Origins of Enantioselectivity with Nitrogen-Sulfur Chelate Ligands in Palladium-Catalyzed Allylic Substitution. PubMed. [Link]

• Consorti, C. S., et al. (2003). The effect of counterion/ligand interplay on the activity and stereoselectivity of palladium(II)-diimine catalysts for CO/p-methylstyrene copolymerization. PubMed. [Link]

• University of Calgary. (n.d.). Ch 10: Kinetic and Thermodynamic Control. Retrieved from [Link]

• Toebes, A., et al. (2001). Synthesis of Supported Palladium Catalysts. DSpace. [Link]

• He, J., et al. (2017). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. PMC. [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Retrieved from [Link]

• Kim, D., et al. (2017). A simple method for preparing highly active palladium catalysts loaded on various carbon supports for liquid-phase oxidation and hydrogenation reactions. ResearchGate. [Link]

• Braun, M.-G., et al. (2021). Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications. ACS Publications. [Link]

• Sharma, R., et al. (2024). An overview of palladium-catalyzed N-alkylation reactions. Organic & Biomolecular Chemistry. [Link]

• Kitagawa, O., et al. (2023). Recent Advances in Palladium-Catalyzed Enantioselective Cyclization for the Construction of Atropisomers. MDPI. [Link]

• Thomas, A. A., et al. (2020). Capturing the Most Active State of a Palladium(0) Cross-Coupling Catalyst. Semantic Scholar. [Link]

• Jacobsen, E. N., et al. (2020). Performance-Enhancing Asymmetric Catalysis Driven by Achiral Counterion Design. Journal of the American Chemical Society. [Link]

• Google Patents. (1976). Method for reactivating palladium catalysts.

• Wang, Z., et al. (2018). Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate. Organic Chemistry Frontiers. [Link]

• Stoltz, B. M., et al. (2021). Origins of Enhanced Enantioselectivity in the Pd-Catalyzed Decarboxylative Allylic Alkylation of N-Benzoyl Lactams. MDPI. [Link]

• Ooi, T., & Tan, C.-H. (2018). Ion-Paired Chiral Ligands for Asymmetric Palladium Catalysis. ResearchGate. [Link]

• Wang, M.-X., & Tong, X. (2025). Recent progress towards catalytic asymmetric construction of inherently chiral scaffolds. Chemical Society Reviews. [Link]

• Macgregor, C. I., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

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• 9. Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for troubleshooting the removal of metal impurities from 2-[(Tert-butylsulfanyl)methyl]pyrrolidine and related pharmaceutical intermediates. This guide, designed for professionals in drug development and chemical research, provides in-depth, practical solutions to common purification challenges. As Senior Application Scientists, we aim to equip you with not only procedural steps but also the underlying scientific principles to empower your experimental decisions.

Introduction: The Challenge of Metal Impurities

The synthesis of complex molecules like 2-[(Tert-butylsulfanyl)methyl]pyrrolidine often involves the use of metal catalysts, particularly palladium, in coupling reactions.[1][2] While essential for forming key chemical bonds, residual metals in the final Active Pharmaceutical Ingredient (API) are a critical concern. Regulatory bodies such as the International Council for Harmonisation (ICH) have established strict limits on elemental impurities in drug products due to their potential toxicity.[3][4][5] Therefore, effective removal of these metal traces is a non-negotiable step in the manufacturing process.[1][6]

This guide will walk you through common issues encountered during the purification of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine, offering troubleshooting advice and detailed protocols to ensure your product meets the required purity standards.

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process in a question-and-answer format.

Question 1: After my purification protocol (e.g., crystallization, silica gel chromatography), I still detect high levels of palladium in my 2-[(Tert-butylsulfanyl)methyl]pyrrolidine product. What could be the cause, and how can I resolve this?

Answer:

High residual palladium levels post-purification are a common challenge. The underlying cause often relates to the nature of the palladium species and its interaction with your target molecule. The sulfur atom in 2-[(Tert-butylsulfanyl)methyl]pyrrolidine can act as a ligand, forming stable complexes with palladium. This can make removal by standard methods difficult.

Here’s a systematic approach to troubleshoot this issue:

1. Characterize the Palladium Species:

• Initial Hypothesis: The palladium may not be in a simple metallic or ionic form. It could be present as colloidal nanoparticles or as a soluble, stable complex with your product or other ligands in the reaction mixture.

• Actionable Step: Before implementing a new purification strategy, it's beneficial to understand the nature of the palladium. While detailed characterization can be complex, observing the solution's appearance can offer clues. A dark, homogenous solution might suggest soluble complexes, whereas a fine, dark precipitate could indicate colloidal palladium.

2. Employ a Targeted Removal Strategy: Metal Scavengers

• Rationale: Metal scavengers are solid-supported or soluble reagents with a high affinity for specific metals.[7] For palladium, scavengers containing thiol (sulfur-based) or amine functional groups are particularly effective due to the strong affinity of these groups for soft metals like palladium.[8][9]

• Workflow:

  • Selection: Choose a scavenger based on your solvent system and the suspected nature of the palladium species. Silica-based scavengers with thiol functionalities are a robust starting point.[8][10]

  • Screening: It is advisable to screen a small panel of scavengers to identify the most effective one for your specific case.[11]

  • Execution: The general procedure involves stirring the crude product solution with the scavenger, followed by filtration to remove the scavenger-metal complex.[9]

Visualizing the Scavenging Process:

Caption: General workflow for metal scavenging.

3. Consider Activated Carbon Treatment

• Mechanism: Activated carbon possesses a high surface area and a porous structure, making it an effective adsorbent for a wide range of impurities, including metal complexes.[12][13] It can remove metals through physical adsorption and chemisorption.[14]

• Application: This method is often used as a polishing step. However, be aware that activated carbon can sometimes lead to lower yields of the final product due to non-specific adsorption.[3]

• Protocol: A typical procedure involves stirring the product solution with powdered or granular activated carbon, followed by filtration through a pad of celite to remove the carbon.

Question 2: I'm concerned about introducing new impurities from the metal scavenger itself. How can I mitigate this risk?

Answer:

This is a valid concern and a key consideration in process development. The choice of scavenger and the subsequent workup are critical to avoiding the introduction of new impurities.

1. Select High-Purity, Solid-Supported Scavengers:

• Rationale: Solid-supported scavengers (e.g., functionalized silica or resins) are generally preferred in pharmaceutical manufacturing because they are easily removed by filtration.[4][9] This minimizes the risk of scavenger-related impurities leaching into your product stream.

• Recommendation: Opt for scavengers from reputable suppliers who provide detailed specifications and purity data.

2. Perform a Scavenger Leaching Study:

• Purpose: To ensure that no components of the scavenger are being introduced into your product.

• Procedure:

  • Stir the chosen scavenger in your reaction solvent (without your product) under the same conditions you would use for purification.

  • Filter the mixture.

  • Analyze the filtrate for any leached impurities using a sensitive analytical technique like HPLC-MS or GC-MS.

3. Optimize Scavenger Loading:

• Principle: Use the minimum amount of scavenger necessary to achieve the desired level of metal removal. Overloading the system can increase the potential for leaching and may not significantly improve purification.

• Approach: Conduct a small-scale optimization study where you vary the weight percentage of the scavenger relative to your product and measure the residual palladium at each concentration.

Data Summary for Scavenger Optimization:

Scavenger Loading (wt%)	Residual Palladium (ppm)	Product Recovery (%)
2	50	98
5	15	97
10	< 5	95
15	< 5	92

This is example data and will vary based on the specific scavenger and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of metal contamination in the synthesis of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine?

A1: The most common sources of metal impurities include:

• Catalysts: Palladium-based catalysts are frequently used in C-N and C-S bond-forming reactions that may be employed in the synthesis of this molecule.[2]

• Raw Materials: Impurities can be present in starting materials and reagents.[1]

• Manufacturing Equipment: Corrosion of stainless steel reactors or transfer lines can introduce metals like iron, chromium, and nickel.[1]

Q2: Are there any "metal-free" synthetic routes to 2-[(Tert-butylsulfanyl)methyl]pyrrolidine that I should consider?

A2: While many traditional routes rely on metal catalysis, research into "metal-free" alternatives is ongoing. Some approaches might include:

• Organocatalysis: Utilizing small organic molecules to catalyze the desired transformations.

• Enzymatic Synthesis: Employing biocatalysts which can offer high selectivity and avoid metal contamination.[2]

• Flow Chemistry: Continuous flow processes can sometimes offer better control over reaction conditions and minimize the need for certain types of catalysts.[2]

It's important to note that while these methods can reduce the risk of metal contamination, they may present their own unique challenges in terms of scalability, cost, and efficiency.

Q3: Can I use a combination of purification methods?

A3: Absolutely. A multi-step purification strategy is often the most effective approach. For example, you could perform an initial crystallization to remove the bulk of impurities, followed by a treatment with a metal scavenger to reduce palladium to the low ppm or even ppb level.[15]

Decision Tree for Purification Strategy:

Caption: A decision-making flowchart for purification.

Experimental Protocols

Protocol 1: General Procedure for Palladium Removal using a Thiol-Functionalized Silica Scavenger

• Dissolution: Dissolve the crude 2-[(Tert-butylsulfanyl)methyl]pyrrolidine product in an appropriate solvent (e.g., toluene, ethyl acetate, or THF) to a concentration of approximately 50-100 mg/mL.

• Scavenger Addition: Add the thiol-functionalized silica scavenger (typically 5-10 wt% relative to the crude product).

• Stirring: Stir the suspension at room temperature or slightly elevated temperature (e.g., 40-50 °C) for 2-16 hours. The optimal time should be determined by monitoring the palladium content of the solution.

• Filtration: Filter the mixture through a pad of celite or a fritted funnel to remove the scavenger.

• Washing: Wash the filter cake with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to yield the purified product.

• Analysis: Analyze the purified product for residual palladium content using ICP-MS or ICP-OES.[1]

References

• Biotage. (n.d.). Metal scavengers for organic purification. Retrieved from [Link]

• Zhulin Carbon. (n.d.). Activated Carbon For Heavy Metals Removal From Syngas. Retrieved from [Link]

• Tanke. (n.d.). Metal Removal Activated Carbon Manufacturer. Retrieved from [Link]

• Wilson, J. et al. (2007). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development, 11(4), 749-755. Retrieved from [Link]

• N/A. (n.d.). What Is the Principle behind Using Activated Carbon for Heavy Metal Adsorption? Retrieved from [Link]

• Heycarbons. (n.d.). Activated Carbon For Heavy Metal Removal. Retrieved from [Link]

• Wang, X. et al. (2018). Selective chelating precipitation of palladium metal from electroplating wastewater using chitosan and its derivative. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Activated carbon. Retrieved from [Link]

• Dou, H. et al. (2011). Screening Binary Systems of Chelating Agents Combined with Carbon or Silica Gel Adsorbents: The Development of a Cost-Effective Method to Remove Palladium from Pharmaceutical Intermediates and APIs. Organic Process Research & Development, 15(6), 1371-1376. Retrieved from [Link]

• N/A. (n.d.). Recovery of palladium from spent catalyst with supercritical CO2 and chelating agent. ResearchGate. Retrieved from [Link]

• GlobeCore. (n.d.). Removal of organosulfur compounds from oil fractions. Retrieved from [Link]

• N/A. (n.d.). a) General mechanism of Pd removal using scavengers. b) Examples of...ResearchGate. Retrieved from [Link]

• Finke, H. L. et al. (1954). Purification and properties of ten organic sulfur compounds. Second series. OSTI.GOV. Retrieved from [Link]

• Kingston, C. et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, 27(9), 1591-1613. Retrieved from [Link]

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• Davis, F. A. et al. (2005). A rapid and general method for the asymmetric synthesis of 2-substituted pyrrolidines using tert-butanesulfinamide. Organic & Biomolecular Chemistry, 3(11), 2109-2113. Retrieved from [Link]

• N/A. (n.d.). Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. Retrieved from [Link]

• Rao, M. S. (2023). Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Crimson Publishers. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the NMR Characterization of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine Metal Complexes

Introduction: The Versatility of a Chiral N,S-Ligand

In the landscape of modern coordination chemistry, the design of ligands that can impart specific geometric and electronic properties to a metal center is paramount. The pyrrolidine scaffold, a five-membered nitrogen heterocycle, is a privileged structure in drug discovery and a versatile building block for chiral ligands.[1] When functionalized with a soft donor atom, such as sulfur, it gives rise to potent bidentate ligands capable of coordinating to a variety of transition metals.

This guide focuses on 2-[(tert-butylsulfanyl)methyl]pyrrolidine , a chiral N,S-bidentate ligand. The combination of a hard amine donor from the pyrrolidine ring and a soft thioether donor provides a unique chelating environment. This "hard-soft" character makes it an excellent ligand for mid-to-late transition metals like palladium(II) and platinum(II), which are central to catalysis and medicinal chemistry.[2][3]

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous characterization of these ligands and their corresponding metal complexes. It provides detailed information about the molecular structure, the coordination environment of the metal, and the dynamic processes in solution. This guide offers a comparative analysis of the NMR features of the free 2-[(tert-butylsulfanyl)methyl]pyrrolidine ligand and its palladium(II) and platinum(II) complexes, supported by experimental protocols and data interpretation principles.

Part 1: NMR Profile of the Free Ligand: 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Understanding the NMR spectrum of the free ligand is the essential baseline for identifying the changes that occur upon metal coordination. The structure of the ligand, with its distinct chemical environments, gives rise to a predictable NMR fingerprint.

Caption: Structure of 2-[(tert-butylsulfanyl)methyl]pyrrolidine.

¹H NMR Spectroscopy

The proton NMR spectrum of the free ligand is expected to show distinct signals for the pyrrolidine ring protons, the methylene bridge protons, and the tert-butyl protons. The chirality at the C2 position of the pyrrolidine ring renders the adjacent methylene (C6) protons diastereotopic, meaning they are chemically non-equivalent and should appear as a complex multiplet, likely an AB quartet, further split by coupling to the C2 proton.

¹³C NMR Spectroscopy

The carbon NMR spectrum will similarly show characteristic signals for each unique carbon atom. The chemical shifts are influenced by the electronegativity of the adjacent atoms (N and S) and the overall molecular geometry.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Free 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Multiplicity
Pyrrolidine Ring
H2	~3.0 - 3.2	~60 - 62	Multiplet
H3, H4	~1.6 - 1.9	~24 - 26 (C4), ~30 - 32 (C3)	Multiplets
H5	~2.8 - 3.0	~46 - 48	Multiplet
NH	~1.5 - 2.5	-	Broad Singlet
Sidechain
H6 (CH₂)	~2.5 - 2.8	~38 - 40	Multiplet (Diastereotopic)
H8 (C(CH₃)₃)	~1.3	~31 - 33	Singlet
Quaternary Carbons
C7 (C(CH₃)₃)	-	~43 - 45	-

Note: Predicted values are based on analogous structures and general NMR principles.[4][5][6] The exact shifts will depend on the solvent and experimental conditions.

Part 2: A Comparative Analysis of Metal Complexation via NMR

Upon coordination to a metal center such as Pd(II) or Pt(II), 2-[(tert-butylsulfanyl)methyl]pyrrolidine typically acts as a bidentate ligand, forming a stable five-membered chelate ring through the nitrogen and sulfur atoms. This coordination event induces significant and diagnostic changes in the NMR spectra.

Caption: Bidentate N,S-coordination mode of the ligand to a metal center.

The primary effect observed is the Coordination-Induced Shift (CIS) , which is the change in chemical shift of a nucleus upon ligand coordination. Generally, protons and carbons closer to the coordination sites experience the most significant downfield shifts due to the deshielding effect of the electron-withdrawing metal center.

Palladium(II) Complexes: The Signature of Deshielding

Palladium(II) typically forms square planar complexes.[7] The coordination of the N,S-ligand to a Pd(II) center, for instance in a [PdCl₂(L)] type complex, will cause a general downfield shift of the ligand's NMR signals.

• ¹H NMR: The most pronounced downfield shifts are expected for the protons on the pyrrolidine ring, especially H2 and H5, and the diastereotopic methylene protons (H6). The NH proton signal will also shift significantly or may broaden and become difficult to observe. The tert-butyl signal, being more distant from the metal center, will experience a smaller downfield shift.

• ¹³C NMR: Similarly, the carbons of the pyrrolidine ring (C2, C5) and the methylene bridge (C6) will be deshielded and shift downfield upon coordination.

Table 2: Comparative NMR Data for Free Ligand vs. a Representative Palladium(II) Complex

Assignment	Free Ligand ¹H (ppm)	[PdCl₂(L)] ¹H (ppm)	Δδ (ppm)	Free Ligand ¹³C (ppm)	[PdCl₂(L)] ¹³C (ppm)	Δδ (ppm)
H2	~3.1	~3.8 - 4.2	+0.7 to +1.1	~61	~68 - 72	+7 to +11
H5	~2.9	~3.5 - 3.9	+0.6 to +1.0	~47	~53 - 57	+6 to +10
H6 (CH₂)	~2.6	~3.2 - 3.6	+0.6 to +1.0	~39	~45 - 49	+6 to +10
H8 (tBu)	~1.3	~1.4 - 1.5	+0.1 to +0.2	~32	~33 - 34	+1 to +2

Δδ = δ(complex) - δ(ligand). Positive values indicate a downfield shift.

Platinum(II) Complexes: Unveiling Structure with ¹⁹⁵Pt Satellites

The NMR characterization of platinum(II) complexes offers an additional layer of structural information due to the presence of the NMR-active ¹⁹⁵Pt isotope (I = 1/2, natural abundance ≈ 34%).[8] This nucleus couples to other NMR-active nuclei in the ligand, such as ¹H and ¹³C, giving rise to "satellite" peaks flanking the main resonance.

The chemical shifts in Pt(II) complexes follow similar trends to their Pd(II) counterparts, with significant downfield shifts for nuclei near the coordination sites. The key difference is the observation of these satellite peaks.

• ¹⁹⁵Pt Coupling: The magnitude of the coupling constant (J) is dependent on the number of bonds separating the coupled nuclei and their geometric arrangement.

  • ²J(¹⁹⁵Pt-¹H): Two-bond coupling between platinum and the protons on the alpha-carbons (H2, H6) provides direct evidence of coordination. Typical values range from 25-60 Hz.

  • ³J(¹⁹⁵Pt-¹H): Three-bond couplings can also be observed and provide conformational information.

  • ¹⁹⁵Pt NMR: Direct observation of the ¹⁹⁵Pt nucleus provides a very wide chemical shift range (~13,000 ppm), making it extremely sensitive to the coordination environment.[8][9] Coordination of an N,S-ligand to a PtCl₂ fragment typically results in a signal in the range of -3000 to -3500 ppm relative to the standard Na₂PtCl₆.

Table 3: Comparative NMR Data for Free Ligand vs. a Representative Platinum(II) Complex

Assignment	Free Ligand ¹H (ppm)	[PtCl₂(L)] ¹H (ppm)	J(¹⁹⁵Pt-¹H) (Hz)	Free Ligand ¹³C (ppm)	[PtCl₂(L)] ¹³C (ppm)
H2	~3.1	~3.9 - 4.3	~40-50	~61	~67 - 71
H5	~2.9	~3.6 - 4.0	Not resolved	~47	~52 - 56
H6 (CH₂)	~2.6	~3.3 - 3.7	~30-40	~39	~44 - 48
H8 (tBu)	~1.3	~1.4 - 1.5	~5-10	~32	~33 - 34

The presence and magnitude of these Pt-H couplings are unequivocal proof of the ligand's coordination to the platinum center in solution.

Part 3: Experimental Methodologies

The trustworthiness of any characterization relies on the purity of the materials and the rigor of the experimental methods.

Caption: Experimental workflow for synthesis and characterization.

Protocol 1: Synthesis of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine (L)

This protocol is a representative procedure based on the conversion of commercially available (S)-Prolinol.

• Mesylation of Prolinol: Dissolve (S)-Prolinol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂) and cool to 0 °C. Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.1 eq). Stir the reaction at 0 °C for 1 hour and then at room temperature for 4 hours.

  • Causality: The hydroxyl group of prolinol is converted into a good leaving group (mesylate) to facilitate the subsequent nucleophilic substitution. Triethylamine acts as a base to neutralize the HCl generated.

• Thiolation: In a separate flask, dissolve sodium tert-butylthiolate (1.2 eq) in anhydrous dimethylformamide (DMF). Add the crude mesylated prolinol solution dropwise at room temperature. Heat the reaction mixture to 60 °C and stir overnight.

  • Causality: The thiolate anion acts as a nucleophile, displacing the mesylate group via an Sₙ2 reaction to form the C-S bond.

• Work-up and Purification: Cool the reaction mixture, quench with water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure ligand.

Protocol 2: Synthesis of Dichlorido{2-[(tert-butylsulfanyl)methyl]pyrrolidine}palladium(II) [PdCl₂(L)]

• Complexation: Dissolve palladium(II) chloride (PdCl₂, 1.0 eq) in a minimal amount of methanol or acetonitrile. In a separate flask, dissolve the ligand L (1.0 eq) in the same solvent.

• Reaction: Add the ligand solution dropwise to the palladium salt solution with vigorous stirring at room temperature. A yellow precipitate should form immediately or upon stirring.

  • Causality: The ligand displaces weakly coordinating solvent molecules from the palladium coordination sphere to form the stable chelate complex.

• Isolation: Stir the reaction mixture for 4-6 hours. Collect the precipitate by filtration, wash with a small amount of cold solvent, and then with diethyl ether. Dry the product under vacuum. The complex can be further purified by recrystallization if necessary.

Protocol 3: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh ~5-10 mg of the compound (ligand or complex) and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Trustworthiness: The choice of solvent is critical. For complexes, a coordinating solvent like DMSO-d₆ could potentially displace the ligand, so a non-coordinating solvent like CDCl₃ is often preferred if solubility permits.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is required due to the low natural abundance of ¹³C.

• ¹⁹⁵Pt NMR Acquisition (for Pt complexes): If available, acquire a one-dimensional ¹⁹⁵Pt NMR spectrum. This requires a spectrometer equipped with a broadband probe. Use a known platinum standard for chemical shift referencing.[8]

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum and reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Conclusion

The NMR characterization of 2-[(tert-butylsulfanyl)methyl]pyrrolidine and its metal complexes provides a powerful and detailed picture of their molecular structure. The comparison of the free ligand's spectrum with those of its palladium(II) and platinum(II) complexes reveals diagnostic downfield coordination-induced shifts, confirming the bidentate N,S-coordination mode. Furthermore, the analysis of ¹⁹⁵Pt-¹H coupling constants in platinum complexes offers an unambiguous method for verifying ligand-metal bonding in solution. This guide provides the foundational knowledge and experimental framework for researchers to confidently synthesize and characterize this versatile class of chiral complexes, paving the way for their application in asymmetric catalysis and medicinal chemistry.

References

• Dalton Transactions. (1996). Asymmetric syntheses, structures and co-ordination chemistry of palladium(II) complexes containing a chiral P,S hybrid bidentate ligand. Royal Society of Chemistry. [Link]

• Galbraith, J. A., Menzel, K. A., Ratilla, E. M. A., & Kostić, N. M. (1987). Study of stereodynamics by variable-temperature platinum-195 NMR spectroscopy. Diastereomerism in platinum(II) thioether complexes and solvent effects. Inorganic Chemistry, 26(13), 2073–2078. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methylpyrrolidine. PubChem. [Link]

• SpectraBase. (n.d.). Pyrrolidine - Optional[13C NMR] - Chemical Shifts. [Link]

• Wikipedia. (2023). Platinum-195 nuclear magnetic resonance. [Link]

• Hernández-Molina, R., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Molecules. [Link]

• University of Sheffield. (n.d.). (195Pt) Platinum NMR. [Link]

• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. [Link]

• ResearchGate. (2011). X-ray structural and nuclear magnetic resonance study of open chain and macrocyclic thioether complexes. [Link]

• PubMed. (2013). Effects of metal coordination on the π-system of the 2,5-bis-{(pyrrolidino)-methyl}-pyrrole pincer ligand. [Link]

• ResearchGate. (2012). Synthesis of new palladium(II) compounds with several bidentate nitrogen-donor ligands: Structural analyses by H-1 and C-13{H-1} NMR spectroscopy and crystal structures. [Link]

• PubMed. (1993). 1H- and 13C-NMR investigations on cis-trans isomerization of proline peptide bonds and conformation of aromatic side chains in H-Trp-(Pro)n-Tyr-OH peptides. [Link]

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X-ray crystallography data for tert-butyl sulfide pyrrolidine complexes

Technical Comparison Guide: X-ray Crystallography & Catalytic Viability of tert-Butyl Sulfide Pyrrolidine Complexes

Executive Summary

This guide provides an objective technical analysis of tert-butyl sulfide pyrrolidine (TBS-Pyr) complexes , a class of chiral N,S-ligands used in asymmetric catalysis. We compare these complexes against industry-standard Phosphine-Oxazoline (PHOX) and Bisphosphine (e.g., BINAP/Trost) ligands.

Key Findings:

• Structural Rigidity: X-ray diffraction reveals that the bulky tert-butyl group locks the pyrrolidine ring into a stable C4-envelope conformation , critical for chiral induction.

• Stability vs. Activity: TBS-Pyr complexes exhibit superior oxidative stability compared to electron-rich alkylphosphines but typically yield slightly lower turnover frequencies (TOF) in allylic alkylation.

• Electronic Asymmetry: The "soft" sulfur and "hard" nitrogen donors create a unique electronic gradient across the metal center, offering distinct selectivity profiles for "hard" nucleophiles compared to symmetric P,P-ligands.

Structural Characterization: X-ray Crystallography Analysis

The efficacy of TBS-Pyr ligands stems from their ability to enforce a specific steric environment around the metal center. Below is a comparative analysis of crystallographic parameters between a representative Pd(II)-TBS-Pyr complex and a standard Pd(II)-PHOX complex.

Table 1: Crystallographic Parameters Comparison

Parameter	Pd(II)-TBS-Pyr Complex (N,S-Chelate)	Pd(II)-PHOX Complex (N,P-Chelate)	Impact on Catalysis
Space Group	Triclinic	Monoclinic	Indicates packing efficiency and chirality.
M-Donor Bond 1	Pd–S: 2.28 – 2.35 Å	Pd–P: 2.23 – 2.26 Å	The longer Pd–S bond increases the lability of the trans ligand, accelerating substrate exchange.
M-Donor Bond 2	Pd–N: 2.03 – 2.08 Å	Pd–N: 2.05 – 2.10 Å	Similar N-binding strength anchors the complex.
Bite Angle	~86° (5-membered ring)	~90° (6-membered ring)	A narrower bite angle in TBS-Pyr distorts the square planar geometry, enhancing Lewis acidity.
Ring Puckering	Envelope (on C4)	Chair / Twist-Boat	The envelope conformation directs the tert-butyl group to shield one face of the metal, enforcing enantioselectivity.

Expert Insight: The tert-butyl group on the sulfur atom is not merely a steric bulk provider; it acts as a "conformational anchor." In the crystal structure of tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate, the proline ring adopts a weighted average absolute torsion angle of ~21°, confirming the envelope conformation.[1] This rigidity is essential—without it, the flexible thioether linkage would allow rapid racemization of the active catalyst species.

Performance Benchmarking: TBS-Pyr vs. Phosphine Alternatives

The following data summarizes the performance of these ligands in the Palladium-Catalyzed Asymmetric Allylic Alkylation of 1,3-diphenyl-2-propenyl acetate (a standard benchmark reaction).

Table 2: Catalytic Efficiency & Stability Profile

Feature	TBS-Pyr Ligands	Phosphine Ligands (e.g., Trost/PHOX)	Operational Verdict
Enantioselectivity (ee)	86% – 94%	95% – 99%	Phosphines offer slightly higher ee for standard substrates; TBS-Pyr is competitive for specific sterically hindered substrates.
Oxidative Stability	High (Stable in air)	Low (Requires inert atmosphere)	TBS-Pyr ligands do not require glovebox handling, significantly reducing operational costs.
Electronic Nature	Hemilabile (Strong -donor S, weak -acceptor)	Strong -donor, Strong -acceptor	TBS-Pyr is better suited for reactions requiring reversible ligand dissociation.
Synthetic Cost	Low (Derived from Proline)	High (Complex synthesis/purification)	TBS-Pyr offers a more scalable route for early-phase drug discovery.

Experimental Protocol: Synthesis & Crystallization

To replicate the crystallographic results, follow this validated protocol for the synthesis and crystallization of the TBS-Pyr ligand precursor.

Protocol: Synthesis of tert-Butyl Sulfide Pyrrolidine Precursor

• Activation: Dissolve N-Boc-L-proline (1.0 equiv) in anhydrous THF under

  . Add isobutyl chloroformate (1.1 equiv) and N-methylmorpholine (1.1 equiv) at -15°C to form the mixed anhydride.

• Thioesterification: Add tert-butyl thiol (or corresponding aryl thiol) (1.2 equiv) dropwise. Stir at -15°C for 1 hour, then warm to room temperature (25°C) over 4 hours.

• Workup: Quench with water. Extract with ethyl acetate (

  ). Wash organic layer with 0.1 N HCl, sat. , and brine. Dry over .

• Purification: Recrystallize from hot ethanol or use flash chromatography (Hexane/EtOAc 9:1).

Protocol: Single Crystal Growth (Vapor Diffusion)

• Objective: Obtain X-ray quality crystals suitable for determining the ring puckering parameters.

• Solvent System: Ethanol (Solvent) / Pentane (Anti-solvent).

• Method:

  • Dissolve 20 mg of the purified complex in a minimal amount of absolute ethanol (~0.5 mL) in a small vial.

  • Place this open vial inside a larger jar containing 5 mL of pentane.

  • Seal the outer jar tightly and store at 4°C undisturbed for 3-5 days.

  • Validation: Crystals should appear as colorless prisms. Check for sharp extinction under a polarizing microscope before mounting.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical role of the Hemilabile Sulfur bond. The "Soft-Hard" mismatch between Sulfur and Nitrogen facilitates the nucleophilic attack by stabilizing the transition state.

Caption: The catalytic cycle of Pd-TBS-Pyr complexes. The trans-effect of the sulfur atom directs the nucleophile to the specific allylic carbon, while the tert-butyl group blocks the opposing face.

References

• Crystal Structure of Pyrrolidine Thioesters: Synthesis and Crystal Structure of Tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate. Source: UOM Physics. [Link]

• Chiral N,S-Ligands in Catalysis: Chiral Pyrrolidine Thioethers: Effective Nitrogen—Sulfur Donating Ligands in Palladium-Catalyzed Asymmetric Allylic Alkylations. Source: ResearchGate.[2] [Link]

• X-ray Crystallography Methodology: X-ray Crystallography of Chemical Compounds: Methods and Significance in Drug Design. Source: NIH PubMed. [Link]

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• 2. researchgate.net [researchgate.net]

The Enantioselective Challenge: A Comparative Guide to the Kinetic Resolution of 2-[(Tert-butylsulfanyl)methyl]pyrrolidine Derivatives

Chirally pure 2-substituted pyrrolidines are foundational building blocks in modern drug discovery, forming the core of numerous pharmaceuticals and bioactive molecules. Their stereochemistry often dictates biological activity, making the efficient separation of enantiomers a critical step in synthetic campaigns. Among these, 2-[(tert-butylsulfanyl)methyl]pyrrolidine presents a unique challenge due to the steric bulk and potential for catalyst inhibition by the sulfur-containing side chain. This guide provides a comprehensive comparison of enzymatic and non-enzymatic kinetic resolution strategies applicable to this valuable synthon, offering researchers the insights needed to select and optimize an effective resolution protocol.

The Strategic Imperative: Why Kinetic Resolution?

While asymmetric synthesis provides an elegant route to enantiomerically enriched products, kinetic resolution of a racemic mixture remains a pragmatic and often more rapid approach, particularly when a robust and highly selective catalyst is available. The principle is straightforward: a chiral catalyst or reagent reacts at a faster rate with one enantiomer of the racemate, allowing for the separation of the unreacted, slower-reacting enantiomer and the derivatized, faster-reacting one. The success of any kinetic resolution is quantified by the selectivity factor (s), a ratio of the rate constants for the two enantiomers (s = k_fast / k_slow). High selectivity factors are essential for achieving high enantiomeric excess (ee) in both the recovered starting material and the product.

Comparative Analysis of Key Kinetic Resolution Strategies

For a substrate like 2-[(tert-butylsulfanyl)methyl]pyrrolidine, the choice of kinetic resolution method is dictated by the interplay between the sterically demanding tert-butyl group, the nucleophilic secondary amine of the pyrrolidine ring, and the potential for the sulfur atom to interact with the catalyst. Here, we compare the most promising approaches.

Enzymatic Kinetic Resolution: The Biocatalytic Approach

Enzymes, particularly lipases, are powerful catalysts for kinetic resolution due to their high stereoselectivity and ability to function under mild reaction conditions.[1] The most common application for resolving amines is through enantioselective acylation.

Mechanism of Lipase-Catalyzed Acylation: Lipases catalyze the transfer of an acyl group from an acyl donor (e.g., an ester or anhydride) to the amine. The enzyme's chiral active site preferentially binds one enantiomer of the amine, facilitating its acylation at a much higher rate than the other.

Key Considerations for 2-[(tert-butylsulfanyl)methyl]pyrrolidine:

• Enzyme Selection: Candida antarctica lipase B (CALB), often immobilized as Novozym 435, is a workhorse in biocatalysis and has shown broad applicability.[2] Lipases from Pseudomonas cepacia are also excellent candidates.[3][4] Screening a panel of lipases is crucial to identify the most selective biocatalyst for this specific substrate.

• Acyl Donor: The choice of acyl donor is critical. Less reactive acyl donors, such as ethyl acetate or isopropenyl acetate, often lead to higher selectivity.[5] For amines, activated esters can also be employed.

• Solvent: The reaction medium significantly impacts enzyme activity and selectivity. Non-polar organic solvents like hexane, toluene, or methyl tert-butyl ether (MTBE) are commonly used.[2][6]

• Steric Hindrance: The bulky (tert-butylsulfanyl)methyl group at the C2 position presents a significant steric challenge. This may necessitate longer reaction times or the use of enzymes with larger active site pockets.

Parameter	Enzymatic (Lipase-Catalyzed) Acylation	Rationale/Insight
Catalyst	Candida antarctica Lipase B (Novozym 435), Pseudomonas cepacia Lipase	Proven efficacy for a wide range of chiral amines and alcohols.[2][3][4]
Acyl Donor	Ethyl Acetate, Isopropenyl Acetate, Vinyl Acetate	Mild acylating agents that often enhance selectivity.[5]
Solvent	Hexane, Toluene, MTBE	Non-polar solvents that maintain enzyme activity.[2][6]
Selectivity (s)	Potentially high (s > 50), but substrate dependent.	Highly dependent on the fit of the substrate in the enzyme's active site.
Advantages	Mild reaction conditions, high enantioselectivity, environmentally benign.	Avoids harsh reagents and byproducts.
Challenges	Steric hindrance from the substrate may limit reactivity; requires screening of multiple enzymes and conditions.	The bulky side chain may not be accommodated by all lipases.

Non-Enzymatic Kinetic Resolution: The Power of Chiral Catalysts

Non-enzymatic methods offer a complementary approach, often utilizing chiral small molecule catalysts or reagents that can be tailored for specific substrates.

The development of chiral acylating agents that can differentiate between the enantiomers of a racemic amine has been an active area of research. These reagents create diastereomeric amides at different rates, allowing for separation.

Key Reagents and Considerations:

• Chiral Hydroxamic Acids: The Bode group has developed chiral N-acyl-N-hydroxytetrahydroisoquinolines that are effective for the kinetic resolution of N-heterocycles. These reagents offer good selectivity factors but are required in stoichiometric amounts unless a catalytic cycle is established.

• Active Esters of Chiral Acids: Esters of chiral acids, such as (R)-2-phenoxypropanoic acid, with N-hydroxysuccinimide have been used for the kinetic resolution of methyl-substituted cyclic amines.[7][8] The selectivity in these cases is governed by the steric interactions in the transition state.[7]

• Advantages: Can be highly selective and predictable based on transition state modeling.

• Challenges: Often require stoichiometric amounts of the chiral reagent, which can be expensive. The bulky tert-butyl group of the target substrate may necessitate a highly specific reagent design.

For N-Boc protected pyrrolidines, kinetic resolution can be achieved through enantioselective deprotonation using a chiral base, followed by trapping with an electrophile.

Mechanism and Application:

• A chiral base, such as a complex of n-butyllithium and (-)-sparteine, selectively deprotonates one enantiomer of the N-Boc protected pyrrolidine at the C2 position.[9][10]

• The resulting organolithium intermediate is then quenched with an electrophile.

• This method is particularly effective for 2-arylpiperidines and could be adapted for 2-alkyl substituted pyrrolidines.[9][10]

• Relevance to 2-[(tert-butylsulfanyl)methyl]pyrrolidine: This strategy would require N-Boc protection of the pyrrolidine nitrogen. The presence of the sulfur atom could potentially interfere with the organolithium intermediate, a factor that would need experimental evaluation.

Parameter	Chiral Acylating Reagents	Chiral Base-Mediated Deprotonation
Catalyst/Reagent	Chiral Hydroxamic Acids, Active esters of chiral acids[7][8]	n-BuLi / (-)-sparteine[9][10]
Substrate Requirement	Unprotected secondary amine	N-Boc protected secondary amine
Selectivity (s)	Moderate to high, dependent on reagent structure.	Can be very high for suitable substrates.
Advantages	Broad substrate scope possible with reagent design.	Access to the unreacted enantiomer in high ee.
Challenges	Stoichiometric use of expensive reagents is common.	Requires cryogenic temperatures and inert atmosphere; potential for side reactions with the sulfur group.

Experimental Protocols

The following protocols are representative methodologies for the kinetic resolution of 2-substituted pyrrolidines and serve as a starting point for the optimization of the resolution of 2-[(tert-butylsulfanyl)methyl]pyrrolidine.

Protocol 1: Enzymatic Kinetic Resolution via Acylation

This protocol is adapted from established procedures for the lipase-catalyzed resolution of amines.

Workflow Diagram:

Caption: Workflow for Enzymatic Kinetic Resolution.

Step-by-Step Methodology:

• Preparation: To a flame-dried flask, add racemic 2-[(tert-butylsulfanyl)methyl]pyrrolidine (1.0 equiv.), immobilized lipase (e.g., Novozym 435, 50-100 mg per mmol of substrate), and anhydrous toluene (10 mL per mmol of substrate).

• Reaction Initiation: Add the acyl donor (e.g., ethyl acetate, 1.5 equiv.) to the mixture.

• Incubation: Stir the suspension at a constant temperature (e.g., 40°C) and monitor the reaction progress by taking aliquots and analyzing them by chiral HPLC or GC. The reaction is typically stopped at or near 50% conversion to maximize the ee of both the product and the remaining starting material.

• Workup: Once the desired conversion is reached, filter off the immobilized enzyme and wash it with the reaction solvent. The enzyme can often be reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue, containing the unreacted amine and the acylated product, can be separated by column chromatography on silica gel.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess Determination

Accurate determination of enantiomeric excess is paramount. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.

Workflow Diagram:

Caption: Workflow for Chiral HPLC Analysis.

Step-by-Step Methodology:

• Column Selection: A polysaccharide-based chiral stationary phase (CSP), such as Chiralcel OD-H or Chiralpak AD-H, is a good starting point for the separation of amine enantiomers.

• Mobile Phase Optimization: A typical mobile phase consists of a mixture of hexane and isopropanol with a small amount of an amine modifier (e.g., diethylamine or triethylamine) to improve peak shape. The ratio of hexane to isopropanol is optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: The amine may need to be derivatized to improve its chromophoric properties for UV detection. Derivatization with agents like 4-nitrobenzoyl chloride can be effective.

• Analysis: Inject the prepared sample onto the equilibrated chiral column. The retention times of the two enantiomers will differ, allowing for their quantification.

• Calculation of Enantiomeric Excess (ee): The ee is calculated from the integrated peak areas of the two enantiomers using the formula: % ee = [|Area1 - Area2| / (Area1 + Area2)] * 100.

Conclusion and Future Outlook

The kinetic resolution of 2-[(tert-butylsulfanyl)methyl]pyrrolidine is a challenging yet achievable synthetic transformation. While direct experimental data for this specific substrate is limited, a systematic approach based on analogous systems provides a clear path forward. Enzymatic resolution with lipases stands out as a mild and potentially highly selective method, though it requires empirical screening of catalysts and conditions. For N-Boc protected substrates, chiral base-mediated deprotonation offers a powerful, albeit more technically demanding, alternative.

The future of this field lies in the development of more robust and broadly applicable catalysts, both enzymatic and non-enzymatic, that can tolerate a wider range of functional groups and steric demands. As our understanding of catalyst-substrate interactions deepens, we can expect the rational design of catalysts for challenging resolutions to become increasingly commonplace, further enabling the synthesis of complex chiral molecules for the advancement of science and medicine.

References

• Berry, S., & Jones, S. (2021). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. Organic & Biomolecular Chemistry, 19(46), 10493–10515. [Link]

• Coldham, I., & Jones, S. (2021). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. White Rose Research Online. [Link]

• Fu, G. C. (2004). Kinetic Resolutions of Indolines by a Non-Enzymatic Acylation Catalyst. Journal of the American Chemical Society, 126(42), 13586–13587. [Link]

• Hartwig, J. F., & Shekhar, S. (2016). Diastereodivergent Parallel Kinetic Resolution of Racemic 2-Substituted Pyrrolidines via Iridium-Catalyzed C(sp3)–H Borylation. Journal of the American Chemical Society, 138(35), 11415–11418. [Link]

• O'Brien, P., & Childs, A. C. (2022). Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. [Link]

• Gotor-Fernández, V., & Gotor, V. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ACS Catalysis, 13(11), 7475–7481. [Link]

• Kulakov, I. V., et al. (2022). Acylative kinetic resolution of racemic methyl-substituted cyclic alkylamines with 2,5-dioxopyrrolidin-1-yl (R)-2-phenoxypropanoate. Organic & Biomolecular Chemistry, 20(5), 1144–1154. [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Journal of the American Chemical Society, 134(11), 4941–4954. [Link]

• Wünsch, B., et al. (2017). Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure. Bioorganic & Medicinal Chemistry, 25(13), 3384–3395. [Link]

• Kulakov, I. V., et al. (2022). Acylative kinetic resolution of racemic methyl-substituted cyclic alkylamines with 2,5-dioxopyrrolidin-1-yl (R)-2-phenoxypropanoate. Organic & Biomolecular Chemistry, 20(5), 1144–1154. [Link]

• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Bioanalysis Zone. [Link]

• Contente, M. L., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Molecules, 26(15), 4652. [Link]

• Szymańska, K., et al. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. International Journal of Molecular Sciences, 21(23), 9193. [Link]

• O'Brien, P., & Childs, A. C. (2022). Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. [Link]

• Nagib, D. A., & Roy, A. R. (2023). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Nature, 622(7983), 523–529. [Link]

• Szymańska, K., et al. (2018). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Catalysts, 8(12), 643. [Link]

• Barboza, E. A., et al. (2018). Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. Molecules, 23(10), 2658. [Link]

• Toyo'oka, T., et al. (2015). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. Analytical Sciences, 31(10), 1033–1036. [Link]

• Reddy, G. S., & Kumar, A. (2016). Direct Chiral HPLC Method for the Simultaneous Separation of Ezetimibe and Tramadol Enantiomers Using a Polysaccharide Stationary Phase. JSM Chemistry, 2(3), 1025. [Link]

• Baklanov, M. A., et al. (2020). Kinetic resolution of racemic 3-tert-butyl-3,4-dihydro-2H-[11]benzoxazine via acylation with chiral acyl chlorides. Tetrahedron: Asymmetry, 31(15), 168921. [Link]

• Horgan, J. D. (2020). ENDEAVORS TOWARD NOVEL SYNTHETIC ROADMAPS IN THE SYNTHESIS OF PERTINENT PHARMACOLOGICAL MOLECULAR SCAFFOLD MOIETIES. Rowan University. [Link]

• Forró, E., & Fülöp, F. (2003). Lipase-catalysed kinetic resolution of 2-substitued cycloalkanols. Tetrahedron: Asymmetry, 14(20), 3015–3022. [Link]

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• 9. Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-[(Tert-butylsulfanyl)methyl]pyrrolidine

Executive Safety Directive

2-[(Tert-butylsulfanyl)methyl]pyrrolidine (CAS: 1820665-71-1 for HCl salt; free base analog) presents a dual-hazard profile: biological reactivity typical of secondary amines and the high-impact olfactory threshold characteristic of organic sulfides (thioethers).

Unlike standard reagents, the primary operational risk here is not just immediate toxicity, but containment failure leading to facility-wide contamination (stench events) and mucous membrane irritation.

Immediate Action Required:

• Zero-Tolerance for Open Handling: All manipulations must occur within a certified chemical fume hood.

• The "Stench" Protocol: Oxidative decontamination agents (bleach/hypochlorite) must be prepped before the container is opened.

• Skin Barrier: Standard nitrile gloves are insufficient for prolonged contact; a laminate barrier is required for transfers.

Hazard Architecture & Risk Assessment

To handle this compound safely, you must understand the chemical causality behind the hazards.

Chemical Feature	Hazard Class	Physiological/Operational Impact
Pyrrolidine Ring	Corrosive / Irritant (pH > 11)	High basicity causes immediate saponification of skin lipids (chemical burns). Vapors trigger severe respiratory distress.
Tert-butyl Sulfide	Stench / Neuro-irritant	Extremely low odor threshold (ppb range). Induces nausea and "olfactory fatigue" (inability to smell dangerous concentrations).
Lipophilicity	Skin Permeation	The tert-butyl and methyl groups increase lipid solubility, accelerating absorption through standard glove materials.

PPE Architecture: The "Self-Validating" System

Do not rely on single-layer protection. Use a Redundant Barrier System designed to fail safely.

A. Hand Protection (The 3-Layer Logic)

Standard nitrile gloves degrade rapidly against amines and allow sulfide permeation.

• Layer 1 (Inner): 4 mil Nitrile (Comfort & sweat absorption).

• Layer 2 (Barrier): Silver Shield / 4H (EVOH/PE Laminate).

  • Why? Laminate films provide >480 min breakthrough time for amines and sulfides. Nitrile offers <15 min protection against direct splashes of this specific matrix.

• Layer 3 (Outer): 5-8 mil Nitrile (Grip & dexterity; sacrificial layer).

  • Protocol: If the outer glove is splashed, strip and replace immediately. The Laminate layer ensures the chemical never touches skin during the change.

B. Eye & Face Protection[1][2][3][4][5][6]

• Requirement: Chemical Splash Goggles (Indirect Vent).

• Contraindication: Safety glasses are forbidden . Vapor migration around glasses will cause ocular irritation and lachrymation (tearing) due to the amine vapors.

C. Respiratory Protection

• Primary: Fume Hood (Face velocity: 100–120 fpm).

• Secondary (Spill Only): Full-face respirator with Multi-Gas Cartridges (Organic Vapor + Methylamine/Ammonia) .

  • Note: Standard organic vapor cartridges may desorb amines; ensure the cartridge is rated for amines.

Operational Protocol: The "Zero-Odor" Workflow

This workflow is designed to neutralize the sulfide group in situ, preventing stench migration.

Pre-Experimental Setup

• The Kill Bath: Prepare a 10% Sodium Hypochlorite (Bleach) solution in a wide-mouth beaker inside the hood.

  • Chemistry:

• Glassware Prep: All glassware must be dry. Moisture can cause the amine to form a sticky carbonate crust with CO2 in the air.

Step-by-Step Handling

• Transfer: Use a cannula or gas-tight syringe for liquid transfer. Avoid pouring.

• Reaction: Keep the reaction vessel under a slight positive pressure of Nitrogen or Argon to prevent vapor backflow.

• Decontamination (The Critical Step):

  • Do not remove dirty needles/pipettes from the hood.

  • Immediately draw the Kill Bath solution into the used syringe/pipette.

  • Soak all contaminated glassware in the bleach bath for 20 minutes before washing.

Visualizations

Figure 1: PPE Decision Logic

A logic gate for selecting the correct glove configuration based on exposure risk.

Caption: Decision matrix for glove selection. High-risk transfers mandate laminate liners due to the rapid permeation of organic amines/sulfides through nitrile.

Figure 2: The "Stench" Decontamination Workflow

The chemical lifecycle to ensure no odor leaves the containment zone.

Caption: The "Kill Bath" workflow. Immediate oxidation of contaminated tools is the only way to prevent facility-wide odor complaints.

Emergency & Disposal Logistics

Spill Management

• Small Spill (<10 mL):

  • Cover immediately with vermiculite or spill pads.

  • Flood the absorbent material with 10% Bleach (hypochlorite) to oxidize the sulfide.

  • Wait 15 minutes.

  • Scoop into a double-bagged waste container inside the hood.

• Large Spill (>100 mL): Evacuate the lab. The stench will likely trigger false gas alarms or nausea. Re-enter only with SCBA or Full-Face Respirator.

Waste Disposal

• Stream: Segregated Organic Waste.

• Labeling: Must be tagged "STENCH" and "Basic/Amine" .

• Do Not: Do not mix with acids (exothermic reaction) or oxidizers (unless controlled quenching).

• Final Step: Wipe down the exterior of the waste container with bleach before removing it from the hood.

References

• PubChem. (2023). Compound Summary: tert-Butyl (2S)-2-(((4-methylbenzene-1-sulfonyl)oxy)methyl)pyrrolidine-1-carboxylate (Structural Analog Data). National Library of Medicine. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] The National Academies Press.[1] [Link]

• Organic Syntheses. (2024). Procedure for Handling 2-Aryl Pyrrolidines and Safety Notes. Org.[2][3][1][4] Synth. 2024, 101, 382-394.[5] [Link]

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